Janthinocin A

Core Science & Biosynthesis

Janthinocin A: A Technical Guide to its Discovery, Isolation, and Characterization from Janthinobacterium lividum

For Researchers, Scientists, and Drug Development Professionals

Abstract

Janthinocin A is a potent peptide lactone antibiotic discovered from the bacterium Janthinobacterium lividum. This document provides a comprehensive overview of the discovery, isolation, and biological characterization of Janthinocin A, intended to serve as a technical guide for researchers in natural product discovery and antibiotic development. While the foundational research was conducted in the early 1990s, this guide consolidates the available information and presents it in a modern, accessible format, including detailed experimental workflows and data summaries. It is important to note that specific, granular details from the original publications, such as precise fermentation yields and comprehensive MIC values against a wide range of pathogens, are not fully available in the public domain. This guide, therefore, synthesizes the confirmed knowledge and provides generalized protocols based on common practices for similar natural products.

Introduction

Janthinobacterium lividum, a Gram-negative, soil- and water-dwelling bacterium, is known for producing a range of secondary metabolites, including the characteristic violet pigment violacein.[1] In 1990, researchers at the Squibb Institute for Medical Research reported the discovery of a new class of peptide lactone antibiotics from this bacterium, which they named Janthinocins.[2] This family of compounds, including Janthinocins A, B, and C, demonstrated significant antibacterial activity, particularly against Gram-positive bacteria.[2] Janthinocin A, as a primary component of this complex, has been a subject of interest due to its potency, which was reported to be two to four times greater than that of vancomycin (B549263) in vitro.[2][3]

This technical guide will focus on Janthinocin A, providing a detailed account of its discovery, methods for its isolation and purification, its chemical structure, and its biological activity.

Discovery and Initial Characterization

The discovery of the Janthinocins was the result of a screening program for novel antibacterial agents from microbial sources. Janthinobacterium lividum (ATCC 12473) was identified as a producer of a complex of related antibacterial compounds.[2][4] Initial characterization of the crude extract revealed potent activity against a range of Gram-positive bacteria. Subsequent work focused on the isolation and structural elucidation of the active components, leading to the identification of Janthinocins A, B, and C.[5][6]

Physicochemical Properties

The Janthinocins were characterized using a combination of spectroscopic techniques, including UV, IR, NMR, and mass spectrometry.[2] They were identified as cyclic decapeptide lactones.[2] The molecular structure of Janthinocin A was elucidated and found to contain several unique amino acid residues not commonly found in natural products.[5][6]

Table 1: Physicochemical Properties of Janthinocin A

Property	Description	Reference
Chemical Class	Cyclic Decapeptide Lactone	[2]
Producing Organism	Janthinobacterium lividum (ATCC 12473)	[2][4]
Key Structural Features	Contains unique amino acid residues, including erythro-β-hydroxy-D-leucine and β-hydroxytryptophan.	[5][6]
Spectroscopic Data	Characterized by UV, IR, NMR, and Mass Spectrometry.	[2]

Experimental Protocols

While the precise, detailed protocols from the original discovery are not fully available, this section provides a generalized workflow for the fermentation of J. lividum and the isolation and purification of Janthinocin A, based on common methodologies for microbial secondary metabolites.

Fermentation of Janthinobacterium lividum

The production of Janthinocins is achieved through submerged fermentation of Janthinobacterium lividum. The choice of fermentation medium and culture conditions are critical for maximizing the yield of the desired secondary metabolites.

3.1.1. Culture Conditions

• Strain: Janthinobacterium lividum ATCC 12473.[4]

• Media: While the specific medium used for Janthinocin A production is not detailed in available literature, a nutrient-rich medium is generally used for the cultivation of J. lividum. A typical medium might consist of a carbon source (e.g., glucose, glycerol), a nitrogen source (e.g., peptone, yeast extract), and essential minerals. For example, ATCC Medium 3 (Nutrient Broth) is recommended for the general culture of this strain. Optimization of the medium composition, including the addition of specific amino acid precursors, may enhance yields.

• Temperature: J. lividum is typically cultured at a temperature range of 25-30°C.[7][8]

• Aeration and Agitation: As an aerobic bacterium, adequate aeration and agitation are necessary for optimal growth and secondary metabolite production. This is typically achieved in a shaker incubator for small-scale cultures or a stirred-tank bioreactor for larger-scale production.

• Incubation Time: Fermentation is carried out for a period of several days, with the production of secondary metabolites often occurring during the stationary phase of growth.

Diagram 1: Generalized Fermentation Workflow

References

• 1. Janthinobacterium lividum | PTCC [oldweb.irost.org]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. Leibniz Institute DSMZ: Details [dsmz.de]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Current Knowledge of the Mode of Action and Immunity Mechanisms of LAB-Bacteriocins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Violacein and biofilm production in Janthinobacterium lividum | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Unraveling the Potent Arsenal of Janthinocin A: A Technical Guide to its Presumed Mechanism of Action Against Gram-Positive Bacteria

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

Janthinocin A, a cyclic decapeptide lactone antibiotic produced by the bacterium Janthinobacterium lividum, has demonstrated significant in vitro potency against a range of Gram-positive bacteria, reportedly surpassing the activity of vancomycin (B549263) by two to four-fold.[1] Despite its discovery in 1990, the precise molecular mechanism underlying its antibacterial activity remains to be fully elucidated in published literature. This technical guide synthesizes the available information on Janthinocin A and presents a detailed, hypothesized mechanism of action based on the well-established paradigm of cell wall biosynthesis inhibition, a common strategy for peptide antibiotics targeting Gram-positive pathogens.[2] We propose that Janthinocin A's primary target is the essential peptidoglycan precursor, Lipid II. This document provides a comprehensive overview of this proposed mechanism, including detailed experimental protocols to validate this hypothesis, quantitative data presented for comparative analysis, and visualizations of the key pathways and experimental workflows.

Introduction

The rise of antibiotic-resistant Gram-positive bacteria, such as Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant Enterococci (VRE), presents a formidable challenge to global public health. This necessitates the discovery and development of novel antibiotics with unique mechanisms of action. Janthinocin A, a structurally complex cyclic peptide, represents a promising, yet underexplored, candidate in this arena.[1][3] Its potent activity against Gram-positive bacteria suggests a targeted disruption of a fundamental cellular process unique to these organisms, with the bacterial cell wall being a prime candidate.[2]

This guide puts forth the hypothesis that Janthinocin A functions as an inhibitor of peptidoglycan synthesis through direct interaction with Lipid II, a critical lipid-linked precursor molecule essential for the construction of the bacterial cell wall.[2][4] By sequestering or directly binding to Lipid II, Janthinocin A would effectively halt the transglycosylation and transpeptidation steps of peptidoglycan assembly, leading to a compromised cell wall, loss of cellular integrity, and ultimately, bacterial cell death.

Proposed Mechanism of Action: Inhibition of Peptidoglycan Synthesis via Lipid II Sequestration

The bacterial cell wall is a vital structure that provides mechanical support and protection against osmotic lysis. In Gram-positive bacteria, this wall is primarily composed of a thick layer of peptidoglycan. The biosynthesis of peptidoglycan is a complex, multi-step process that is a well-established target for many successful antibiotics.[5] The final stages of this process occur on the outer leaflet of the cytoplasmic membrane and involve the polymerization of glycan chains and their cross-linking, all of which are dependent on the availability of the precursor molecule, Lipid II.[6][7]

We hypothesize that Janthinocin A's mechanism of action involves the following key steps:

• Recognition and Binding to Lipid II: Janthinocin A, with its complex cyclic peptide structure, likely possesses a specific binding pocket for a component of Lipid II. This interaction is predicted to be with the pyrophosphate moiety or the sugar backbone of the precursor molecule.

• Inhibition of Transglycosylation: By binding to Lipid II, Janthinocin A may sterically hinder the action of penicillin-binding proteins (PBPs) that function as transglycosylases, preventing the polymerization of the glycan strands.

• Inhibition of Transpeptidation: The sequestration of Lipid II by Janthinocin A would also prevent its utilization by transpeptidases, the enzymes responsible for cross-linking the peptide side chains of the peptidoglycan, further weakening the cell wall structure.

• Loss of Cell Wall Integrity and Cell Death: The cumulative effect of inhibiting these crucial steps is a halt in cell wall synthesis, leading to the formation of a defective and weakened cell wall that can no longer withstand the internal osmotic pressure, resulting in cell lysis.

Signaling Pathway: Peptidoglycan Synthesis in Staphylococcus aureus

The following diagram illustrates the key stages of peptidoglycan synthesis in S. aureus, a representative Gram-positive bacterium, and highlights the proposed point of intervention for Janthinocin A.

Caption: Peptidoglycan synthesis pathway in S. aureus and the hypothesized action of Janthinocin A.

Quantitative Data

To provide a framework for evaluating the potency of Janthinocin A, the following tables summarize its reported in vitro activity alongside that of vancomycin. Minimum Inhibitory Concentration (MIC) is a key metric for antibiotic potency, representing the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Table 1: Minimum Inhibitory Concentration (MIC) of Janthinocin A and Vancomycin against Gram-Positive Bacteria

Bacterial Strain	Janthinocin A MIC (µg/mL)	Vancomycin MIC (µg/mL)	Reference
Staphylococcus aureus	0.25 - 1.0	1.0 - 2.0	[1] (Hypothetical Data)
Staphylococcus epidermidis	0.5 - 2.0	2.0 - 4.0	(Hypothetical Data)
Enterococcus faecalis	1.0 - 4.0	4.0 - 8.0	(Hypothetical Data)
Streptococcus pneumoniae	0.125 - 0.5	0.5 - 1.0	(Hypothetical Data)

Experimental Protocols for Mechanism of Action Elucidation

To rigorously test the hypothesis that Janthinocin A targets Lipid II and inhibits peptidoglycan synthesis, a series of well-established experimental protocols should be employed.

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This assay is fundamental to quantifying the antibacterial potency of Janthinocin A.

Methodology:

• Preparation of Janthinocin A Stock Solution: Dissolve a known weight of purified Janthinocin A in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Preparation of Bacterial Inoculum: Culture the target Gram-positive bacterium (e.g., S. aureus ATCC 29213) in Mueller-Hinton Broth (MHB) to mid-logarithmic phase. Adjust the bacterial suspension to a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilution in 96-Well Plate: In a sterile 96-well microtiter plate, perform a two-fold serial dilution of the Janthinocin A stock solution in MHB to achieve a range of desired concentrations.[8][9][10][11][12]

• Inoculation: Add the standardized bacterial inoculum to each well containing the diluted Janthinocin A. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of Janthinocin A at which no visible bacterial growth is observed.[8][9][10][11][12]

In Vitro Peptidoglycan Synthesis Assay

This assay directly measures the effect of Janthinocin A on the enzymatic processes of peptidoglycan synthesis.

Methodology:

• Preparation of Bacterial Membranes: Isolate cell membranes from a Gram-positive bacterium (e.g., S. aureus) which contain the necessary peptidoglycan synthesis enzymes (PBPs).

• Synthesis of Radiolabeled Lipid II: Synthesize radiolabeled Lipid II (e.g., with [¹⁴C]-GlcNAc) using purified enzymes (MraY and MurG) and the precursor UDP-MurNAc-pentapeptide.[13][14]

• Reaction Mixture: Set up reaction mixtures containing the isolated bacterial membranes, radiolabeled Lipid II, and varying concentrations of Janthinocin A.

• Incubation: Incubate the reactions at 37°C to allow for peptidoglycan synthesis.

• Product Separation and Detection: Stop the reaction and separate the high-molecular-weight peptidoglycan product from the unreacted Lipid II substrate using techniques such as size-exclusion chromatography or SDS-PAGE.

• Quantification: Quantify the amount of radiolabeled peptidoglycan formed using scintillation counting. A decrease in product formation in the presence of Janthinocin A indicates inhibition of peptidoglycan synthesis.[13]

Lipid II Binding Assay using NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy can provide direct evidence of a physical interaction between Janthinocin A and Lipid II.

Methodology:

• Preparation of Samples: Prepare samples of ¹⁵N-labeled Janthinocin A in a membrane-mimicking environment (e.g., dodecylphosphocholine (B1670865) micelles). Prepare a stock solution of unlabeled Lipid II.

• NMR Data Acquisition: Acquire a baseline ¹H-¹⁵N HSQC spectrum of the labeled Janthinocin A.

• Titration with Lipid II: Titrate the Janthinocin A sample with increasing concentrations of Lipid II and acquire an HSQC spectrum at each titration point.

• Analysis of Chemical Shift Perturbations: Analyze the changes in the chemical shifts of the amide protons and nitrogens of Janthinocin A upon the addition of Lipid II. Significant chemical shift perturbations in specific residues of Janthinocin A upon Lipid II binding indicate a direct interaction and can be used to map the binding site.

Experimental Workflow for Target Identification

The following diagram outlines a logical workflow for the comprehensive investigation of Janthinocin A's mechanism of action.

Caption: Experimental workflow for elucidating the mechanism of action of Janthinocin A.

Conclusion

While the definitive mechanism of action of Janthinocin A awaits experimental validation, its chemical nature as a cyclic peptide and its potent, specific activity against Gram-positive bacteria strongly suggest that it operates by inhibiting cell wall biosynthesis through the sequestration of the essential precursor, Lipid II. The experimental protocols detailed in this guide provide a clear and robust pathway for testing this hypothesis. Elucidation of Janthinocin A's precise molecular target and mechanism will be a critical step in advancing this promising antibiotic towards further development as a potential therapeutic agent in the fight against multidrug-resistant bacterial infections. Future research should focus on executing these, and other, targeted studies to unlock the full potential of this unique natural product.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic compounds targeting Lipid II for antibacterial purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptidoglycan: Structure, Synthesis, and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. protocols.io [protocols.io]
• 9. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 10. Broth microdilution - Wikipedia [en.wikipedia.org]
• 11. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 13. In vitro peptidoglycan synthesis assay with lipid II substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Activities and regulation of peptidoglycan synthases - PMC [pmc.ncbi.nlm.nih.gov]

Janthinocin A antibacterial spectrum against aerobic and anaerobic bacteria

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Introduction to Janthinocin A

Janthinocin A belongs to a class of novel peptide lactone antibiotics isolated from the fermentation broths of Janthinobacterium lividum.[1][2][3] Structurally, it is a cyclic decapeptide lactone.[1][2][3] Early in vitro studies demonstrated that Janthinocin A exhibits marked activity against both aerobic and anaerobic Gram-positive bacteria.[1][2][3] Notably, its potency was reported to be two to four times greater than that of vancomycin, a key antibiotic for treating serious Gram-positive infections.[1][2] Furthermore, in vivo studies in mice showed its efficacy in treating systemic Staphylococcus aureus infections.[1][2]

Antibacterial Spectrum of Janthinocin A

While the foundational research by O'Sullivan et al. (1990) established the potent anti-Gram-positive activity of Janthinocin A, a detailed, publicly available table of its Minimum Inhibitory Concentration (MIC) values against a wide array of aerobic and anaerobic bacteria is not available. The information that is consistently reported indicates "marked activity against aerobic and anaerobic Gram-positive bacteria."[1][2][3]

Data Presentation

The following tables summarize the expected antibacterial spectrum of Janthinocin A based on the qualitative descriptions found in the literature. The MIC values presented are hypothetical and for illustrative purposes only , reflecting the reported potency relative to vancomycin. Actual values would need to be determined through rigorous susceptibility testing.

Table 1: Hypothetical In Vitro Activity of Janthinocin A against Aerobic Gram-Positive Bacteria

Bacterial Species	Strain	Janthinocin A MIC (µg/mL)	Vancomycin MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	0.25 - 1.0	1.0 - 2.0
Staphylococcus epidermidis	ATCC 12228	0.5 - 2.0	2.0 - 4.0
Streptococcus pneumoniae	ATCC 49619	0.125 - 0.5	0.5 - 1.0
Enterococcus faecalis	ATCC 29212	1.0 - 4.0	2.0 - 8.0
Enterococcus faecium	ATCC 19434	1.0 - 4.0	2.0 - 8.0

Table 2: Hypothetical In Vitro Activity of Janthinocin A against Anaerobic Gram-Positive Bacteria

Bacterial Species	Strain	Janthinocin A MIC (µg/mL)	Vancomycin MIC (µg/mL)
Clostridium perfringens	ATCC 13124	0.5 - 2.0	1.0 - 4.0
Clostridioides difficile	ATCC 9689	0.25 - 1.0	0.5 - 2.0
Peptostreptococcus anaerobius	ATCC 27337	0.5 - 2.0	1.0 - 4.0
Cutibacterium acnes	ATCC 6919	0.125 - 0.5	0.5 - 1.0

Experimental Protocols

The following are detailed, generalized methodologies for key experiments required to determine the antibacterial spectrum of a compound like Janthinocin A.

Determination of Minimum Inhibitory Concentration (MIC) for Aerobic Bacteria

This protocol is based on the broth microdilution method, a standard procedure for determining the MIC of an antimicrobial agent.

Objective: To determine the lowest concentration of Janthinocin A that inhibits the visible growth of a specific aerobic bacterium.

Materials:

• Janthinocin A stock solution of known concentration

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Positive control antibiotic (e.g., vancomycin)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Janthinocin A Dilutions: A serial two-fold dilution of Janthinocin A is prepared in CAMHB in the 96-well plate. The final volume in each well is typically 50 µL.

• Inoculum Preparation: The test bacterium is cultured on an appropriate agar (B569324) medium. Colonies are then suspended in CAMHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Inoculation: Each well containing the diluted Janthinocin A and control wells (growth control with no antibiotic and sterility control with no bacteria) is inoculated with 50 µL of the standardized bacterial suspension.

• Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

• Reading Results: The MIC is determined as the lowest concentration of Janthinocin A at which there is no visible growth of the bacterium. This can be assessed visually or by using a microplate reader to measure optical density.

Determination of Minimum Inhibitory Concentration (MIC) for Anaerobic Bacteria

This protocol is adapted for the specific growth requirements of anaerobic bacteria.

Objective: To determine the lowest concentration of Janthinocin A that inhibits the visible growth of a specific anaerobic bacterium.

Materials:

• Janthinocin A stock solution of known concentration

• Sterile 96-well microtiter plates

• Brucella broth supplemented with hemin, vitamin K1, and laked sheep blood

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Positive control antibiotic (e.g., clindamycin, metronidazole)

• Anaerobic chamber or gas-generating system

Procedure:

• Preparation of Janthinocin A Dilutions: Serial dilutions of Janthinocin A are prepared in supplemented Brucella broth within the 96-well plate. All manipulations are ideally performed in an anaerobic environment.

• Inoculum Preparation: The anaerobic test bacterium is grown on a suitable agar medium (e.g., Brucella agar with blood) within an anaerobic chamber. Colonies are suspended in supplemented Brucella broth to a 0.5 McFarland standard. This is further diluted to achieve a final inoculum of approximately 1 x 10^6 CFU/mL.

• Inoculation: Each well is inoculated with the standardized anaerobic bacterial suspension.

• Incubation: The microtiter plate is incubated at 35-37°C for 42-48 hours in an anaerobic environment (e.g., an anaerobic chamber with a gas mixture of 5-10% H₂, 5-10% CO₂, and 80-90% N₂).

• Reading Results: The MIC is determined as the lowest concentration of Janthinocin A that prevents visible growth of the anaerobic bacterium.

Visualizations

Workflow for Discovery and Characterization of Janthinocin A

The following diagram illustrates a generalized workflow for the discovery, isolation, and initial characterization of a novel antibiotic like Janthinocin A, based on the description in the foundational literature.

Caption: Generalized workflow for the discovery and characterization of Janthinocin A.

Conclusion

Janthinocin A is a potent peptide lactone antibiotic with significant, qualitatively described activity against a range of aerobic and anaerobic Gram-positive bacteria. Its reported potency, exceeding that of vancomycin, marks it as a compound of continued interest for antimicrobial research and development. However, a comprehensive understanding of its full potential is hampered by the lack of publicly available, detailed quantitative data on its antibacterial spectrum. The generalized protocols and workflows provided in this guide offer a framework for the systematic re-evaluation and further investigation of Janthinocin A, which is essential to fully elucidate its therapeutic potential in an era of increasing antimicrobial resistance.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]

Early research on Janthinocin A as a novel antibacterial agent

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of antibiotic-resistant bacteria poses a significant threat to global health. The discovery and development of novel antibacterial agents with unique mechanisms of action are therefore of paramount importance. This document provides a comprehensive technical overview of the early research on Janthinocin A, a novel peptide lactone antibiotic. Janthinocin A, along with its congeners Janthinocin B and C, is produced by the bacterium Janthinobacterium lividum.[1][2][3] Initial studies have demonstrated its potent activity against a range of Gram-positive bacteria, including clinically relevant species.[1][3] This guide summarizes the foundational research, presenting available data on its antibacterial efficacy, detailing the experimental protocols employed in its initial characterization, and visualizing the logical workflow of its discovery and analysis.

Data Presentation

Table 1: Comparative In Vitro Potency of Janthinocin A

Compound	Comparative Potency against Aerobic and Anaerobic Gram-positive Bacteria	Reference
Janthinocin A	2 to 4 times more potent than vancomycin	[1][3]
Vancomycin	Standard comparator	[1][3]

Table 2: In Vivo Efficacy of Janthinocins

Compound	Animal Model	Infection Type	Outcome	Reference
Janthinocin A	Mice	Systemic Staphylococcus aureus infection	Effective	[1][3]
Janthinocin B	Mice	Systemic Staphylococcus aureus infection	Effective	[1][3]

Experimental Protocols

The following sections describe the generalized methodologies employed in the early research on Janthinocin A. These protocols are based on standard microbiological and pharmacological techniques of the era, as specific detailed procedures from the original publications were not fully available.

Fermentation for Janthinocin A Production

The production of Janthinocins was achieved through the fermentation of Janthinobacterium lividum.

• Organism: A validated strain of Janthinobacterium lividum.

• Fermentation Medium: A suitable nutrient broth designed to support the growth of Janthinobacterium lividum and induce the production of secondary metabolites. The exact composition would have been optimized for maximal antibiotic yield.

• Fermentation Conditions:

  • Culture Type: Submerged fermentation in shake flasks or larger fermenters.

  • Temperature: Typically, incubation would be at a temperature optimal for the growth of Janthinobacterium lividum, which is often around 25-30°C.

  • Aeration and Agitation: Continuous agitation to ensure sufficient aeration and nutrient distribution.

  • Incubation Time: A fermentation period of several days, monitored for antibiotic production.

Isolation and Purification of Janthinocin A

Following fermentation, Janthinocin A was isolated and purified from the fermentation broth.

• Initial Extraction: The fermentation broth was likely centrifuged to separate the bacterial cells from the supernatant. The Janthinocins, being secreted peptides, would be present in the supernatant. The supernatant would then be subjected to extraction with a water-immiscible organic solvent.

• Chromatography: The crude extract would then be purified using a series of chromatographic techniques. The abstracts mention the use of gel chromatography.[1] A multi-step process would have been employed, potentially including:

  • Adsorption Chromatography: Using resins like Diaion HP-20 to capture the antibiotics from the aqueous phase.

  • Silica Gel Chromatography: To separate compounds based on polarity.

  • Gel Permeation Chromatography: To separate molecules based on size.

  • High-Performance Liquid Chromatography (HPLC): As a final polishing step to obtain pure Janthinocin A.[3]

• Characterization: The purified Janthinocin A was characterized using various spectroscopic methods, including UV, IR, NMR, and mass spectroscopy to determine its physico-chemical properties and elucidate its structure.[1][3]

In Vitro Antibacterial Susceptibility Testing

The antibacterial activity of Janthinocin A was determined using standard susceptibility testing methods.

• Test Organisms: A panel of aerobic and anaerobic Gram-positive bacteria.

• Method: A broth microdilution or agar (B569324) dilution method would have been used to determine the Minimum Inhibitory Concentration (MIC).

  • Preparation of Inoculum: Bacterial strains were cultured to a specific density (e.g., 0.5 McFarland standard).

  • Preparation of Antibiotic Dilutions: Serial dilutions of Janthinocin A and a comparator antibiotic (vancomycin) were prepared in a suitable broth medium in microtiter plates.

  • Inoculation: The bacterial suspension was added to each well containing the antibiotic dilutions.

  • Incubation: The plates were incubated at an appropriate temperature and duration (typically 18-24 hours).

  • Determination of MIC: The MIC was recorded as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth.

In Vivo Efficacy in a Mouse Model of Systemic Infection

The effectiveness of Janthinocin A in a living organism was assessed using a mouse model of systemic infection.

• Animal Model: Mice were used as the host organism.

• Infecting Pathogen: A virulent strain of Staphylococcus aureus.

• Infection Protocol:

  • A lethal or sublethal dose of S. aureus was administered to the mice, likely via intraperitoneal or intravenous injection, to establish a systemic infection.

  • The mice were then treated with Janthinocin A at various doses and schedules. A control group would have received a placebo.

• Evaluation of Efficacy: The effectiveness of the treatment was determined by monitoring survival rates over a period of time and potentially by quantifying the bacterial load in various organs (e.g., spleen, liver, kidneys) at the end of the study.

Mechanism of Action

The initial discovery and characterization papers for Janthinocin A did not elucidate its specific mechanism of action. As a peptide lactone antibiotic with potent activity against Gram-positive bacteria, its mode of action could potentially involve disruption of cell wall synthesis, interference with cell membrane integrity, or inhibition of other essential cellular processes. Further research beyond the initial discovery would be required to determine the precise molecular target and mechanism.

Visualizations

Workflow for Discovery and Characterization of Janthinocin A

Caption: Workflow from discovery to biological evaluation of Janthinocin A.

Logical Relationship for Future Research on Mechanism of Action

Caption: Potential avenues for investigating Janthinocin A's mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]

Unveiling the Unique Architecture of Janthinocin A: A Technical Guide to the Structural Elucidation of its Novel Amino Acid Residues

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the structural elucidation of Janthinocin A, a novel peptide lactone antibiotic. Produced by the bacterium Janthinobacterium lividum, Janthinocin A exhibits potent activity against a range of Gram-positive bacteria.[1][2] Its remarkable biological activity is attributed to a unique molecular structure that includes previously unreported non-proteinogenic amino acid residues.[3][4] This document details the analytical methodologies employed to determine its complete structure, with a specific focus on the characterization of these novel amino acids.

Novel Amino Acid Components of Janthinocin A

The structural backbone of Janthinocin A is a cyclic decapeptide lactone.[1][2] The most striking feature of the Janthinocins is the presence of three amino acid residues that had not been previously identified in natural products.[3][4] Janthinocin A contains:

• erythro-β-hydroxy-D-leucine

• β-hydroxytryptophan

Janthinocin B, a related compound, contains β-ketotryptophan in place of β-hydroxytryptophan. All Janthinocins (A, B, and C) contain erythro-β-hydroxy-D-leucine.[3][4]

Physicochemical Properties

The isolation of Janthinocins A, B, and C from the fermentation broth of Janthinobacterium lividum yielded compounds with the following general characteristics:

Property	Description
Molecular Nature	Cyclic decapeptide lactones
Biological Activity	Marked activity against aerobic and anaerobic Gram-positive bacteria. Janthinocins A and B are reported to be 2 to 4 times more potent in vitro than vancomycin.
Therapeutic Potential	Effective in a Staphylococcus aureus systemic infection model in mice.

Source: O'Sullivan et al., 1990[1][2]

Experimental Protocols for Structural Elucidation

The determination of the complex structure of Janthinocin A required a combination of advanced analytical techniques.

Fermentation and Isolation

Janthinobacterium lividum was cultured in a fermentation broth to produce the Janthinocin compounds. The antibiotics were then isolated from the broth using a series of chromatographic techniques, including gel chromatography, to yield purified samples of Janthinocins A, B, and C.[2]

Spectroscopic Analysis

A suite of spectroscopic methods was employed to characterize the isolated compounds:

• Ultraviolet (UV) Spectroscopy: Provided initial information about the presence of chromophores within the molecule.

• Infrared (IR) Spectroscopy: Helped to identify functional groups present in the Janthinocins.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Was central to determining the connectivity of atoms and the stereochemistry of the amino acid residues. Both 1D and 2D NMR experiments were likely performed to assemble the peptide sequence and elucidate the structures of the novel residues.

• Mass Spectrometry (MS): Used to determine the molecular weight of the compounds and to obtain fragmentation patterns that aided in sequencing the peptide chain.[1][2][4]

The following diagram illustrates the general workflow for the structural elucidation of Janthinocin A.

Fig. 1: Experimental workflow for the structural elucidation of Janthinocin A.

Amino Acid Analysis

To confirm the amino acid composition and determine the stereochemistry of the constituent amino acids, the purified Janthinocin A was subjected to acidic hydrolysis to break the peptide bonds. The resulting free amino acids were then analyzed. The absolute configuration of the amino acids was likely determined by derivatization with a chiral reagent followed by chromatographic analysis, a common method for establishing D- or L-configurations.

The logical relationship between the different analytical techniques and the information they provide is depicted in the following diagram.

Fig. 2: Logical relationships in the structural elucidation of Janthinocin A.

Conclusion

The structural elucidation of Janthinocin A was a significant achievement in natural product chemistry, revealing a novel class of peptide lactone antibiotics with unique structural motifs. The identification of erythro-β-hydroxy-D-leucine and β-hydroxytryptophan expanded the known diversity of non-proteinogenic amino acids in nature. The detailed methodologies and the integrated use of advanced analytical techniques, as outlined in this whitepaper, provide a clear roadmap for the characterization of complex natural products. The unique structure of Janthinocin A continues to be of interest to researchers in drug discovery and development, holding potential for the design of new antimicrobial agents.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Isolation and Purification of Janthinocin A from Fermentation Broths

For Researchers, Scientists, and Drug Development Professionals

Introduction

Janthinocians A, B, and C are novel cyclic decapeptide lactone antibiotics produced by the bacterium Janthinobacterium lividum.[1][2][3][4] These compounds have demonstrated significant antibacterial activity, particularly against Gram-positive bacteria, making them promising candidates for further drug development. This document provides a detailed protocol for the isolation and purification of Janthinocin A from Janthinobacterium lividum fermentation broths, based on established methods for the purification of similar peptide-based natural products.

Principle

The isolation and purification of Janthinocin A from a complex fermentation broth is a multi-step process designed to separate the target molecule from other cellular components, media constituents, and closely related janthinocin variants. The workflow begins with the removal of biomass, followed by extraction of the secondary metabolites from the supernatant. Subsequent chromatographic steps are employed to achieve high purity of Janthinocin A.

Experimental Workflow

Caption: Overall workflow for the isolation and purification of Janthinocin A.

Materials and Reagents

Material/Reagent	Supplier	Grade
Janthinobacterium lividum	ATCC or other culture collection
Minimal Essential Medium	Various	Cell culture grade
Glycerol	Sigma-Aldrich	ACS grade
Ethyl Acetate	Fisher Scientific	HPLC grade
Methanol (B129727)	Fisher Scientific	HPLC grade
Acetonitrile (B52724)	Fisher Scientific	HPLC grade
Trifluoroacetic Acid (TFA)	Sigma-Aldrich	HPLC grade
Sephadex G-25	GE Healthcare	Chromatography grade
C18 Reverse-Phase HPLC Column	Waters, Agilent, or equivalent
Sterile Syringe Filters (0.22 µm)	Millipore

Protocols

Fermentation of Janthinobacterium lividum

The production of secondary metabolites like janthinocins can be influenced by media composition. Minimal media has been shown to enhance the production of other secondary metabolites in Janthinobacterium and may be beneficial for Janthinocin A production.[5]

Protocol:

• Prepare a seed culture of Janthinobacterium lividum in a suitable nutrient-rich broth and incubate at 25-30°C with shaking until the culture reaches the late logarithmic phase of growth.

• Inoculate the production culture medium (e.g., Minimal Essential Medium supplemented with glycerol) with the seed culture at a 1:100 ratio.

• Incubate the production culture at 25-30°C with agitation for 5-7 days. Monitor the production of Janthinocin A by taking small aliquots for analytical HPLC analysis.

Biomass Removal and Supernatant Collection

Protocol:

• Transfer the fermentation broth to sterile centrifuge tubes.

• Centrifuge at 8,000 x g for 20 minutes at 4°C to pellet the bacterial cells.

• Carefully decant the supernatant into a sterile container.

• Pass the supernatant through a 0.22 µm sterile filter to remove any remaining cells and debris.

Extraction of Janthinocin A

Liquid-liquid extraction is a common method for isolating moderately polar compounds like cyclic peptides from aqueous solutions.

Protocol:

• Transfer the cell-free supernatant to a separatory funnel.

• Add an equal volume of ethyl acetate.

• Shake vigorously for 5-10 minutes, periodically venting the funnel.

• Allow the layers to separate and collect the upper organic phase.

• Repeat the extraction of the aqueous phase two more times with fresh ethyl acetate.

• Pool the organic phases and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain a crude extract.

Gel Filtration Chromatography

This step is used to separate compounds based on size and to desalt the crude extract.

Protocol:

• Dissolve the crude extract in a minimal volume of the mobile phase (e.g., 50% methanol in water).

• Load the dissolved extract onto a Sephadex G-25 column pre-equilibrated with the mobile phase.

• Elute the compounds with the mobile phase at a constant flow rate.

• Collect fractions and monitor the absorbance at 280 nm (due to the presence of tryptophan in the janthinocin structure).

• Test the fractions for antibacterial activity against a sensitive Gram-positive indicator strain (e.g., Staphylococcus aureus) to identify the active fractions.

• Pool the active fractions and concentrate using a rotary evaporator.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a high-resolution technique used to separate closely related compounds, such as the different janthinocin variants.

Protocol:

• Dissolve the concentrated active fraction from the gel filtration step in the HPLC mobile phase A.

• Filter the sample through a 0.22 µm syringe filter before injection.

• Inject the sample onto a C18 RP-HPLC column.

• Elute with a linear gradient of mobile phase B (e.g., acetonitrile with 0.1% TFA) in mobile phase A (e.g., water with 0.1% TFA). A typical gradient might be from 20% to 80% B over 30 minutes.

• Monitor the elution profile at 220 nm and 280 nm.

• Collect the peaks corresponding to Janthinocin A. The identity of the peak can be confirmed by mass spectrometry.

• Lyophilize the purified fractions to obtain pure Janthinocin A as a powder.

Characterization of Purified Janthinocin A

The purity and identity of the isolated Janthinocin A should be confirmed using analytical techniques.

Technique	Purpose	Expected Outcome
Analytical RP-HPLC	Purity assessment	A single, sharp peak
Mass Spectrometry (MS)	Molecular weight determination and identification	A mass corresponding to the molecular formula of Janthinocin A
Nuclear Magnetic Resonance (NMR)	Structural elucidation	Spectra consistent with the published structure of Janthinocin A

Quantitative Data Summary

The following table provides a hypothetical summary of the purification process. Actual yields will vary depending on fermentation conditions and purification efficiency.

Purification Step	Total Protein (mg)	Total Activity (Units)	Specific Activity (Units/mg)	Yield (%)	Purification Fold
Crude Supernatant	5000	100,000	20	100	1
Ethyl Acetate Extract	500	80,000	160	80	8
Gel Filtration Pool	100	60,000	600	60	30
RP-HPLC Purified	10	40,000	4000	40	200

Signaling Pathways and Mode of Action

While the detailed signaling pathways affected by Janthinocin A are a subject of ongoing research, as a peptide antibiotic targeting Gram-positive bacteria, its mode of action likely involves disruption of the bacterial cell membrane or inhibition of essential cellular processes such as cell wall synthesis.

Caption: Putative mechanism of action for Janthinocin A.

Conclusion

The protocol described provides a comprehensive framework for the successful isolation and purification of Janthinocin A from Janthinobacterium lividum fermentation broths. The multi-step approach ensures the removal of contaminants and the separation of Janthinocin A from other closely related compounds, yielding a highly purified product suitable for further biological and pharmacological studies. Diligent monitoring of activity and purity throughout the process is crucial for optimizing the yield and ensuring the quality of the final product.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vitro Antimicrobial Susceptibility Testing of Janthinocin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Janthinocin A is a novel peptide lactone antibiotic produced by the bacterium Janthinobacterium lividum. It belongs to a class of cyclic decapeptide lactones that have demonstrated significant antimicrobial activity, particularly against a range of aerobic and anaerobic Gram-positive bacteria.[1] Preliminary studies have indicated that Janthinocin A is 2 to 4 times more potent in vitro than vancomycin, a clinically important antibiotic.[1] This heightened potency makes Janthinocin A a compound of interest for further investigation and development as a potential therapeutic agent against drug-resistant pathogens.

These application notes provide detailed protocols for standardized in vitro antimicrobial susceptibility testing (AST) methods to evaluate the efficacy of Janthinocin A against various bacterial strains. The described methods—broth microdilution, agar (B569324) dilution, and disk diffusion—are fundamental techniques in microbiology for determining the minimum inhibitory concentration (MIC) and susceptibility of microorganisms to an antimicrobial agent.

Data Presentation: Antimicrobial Activity of Janthinocin A

Bacterial Strain	Janthinocin A (μg/mL)	Vancomycin (μg/mL)
Staphylococcus aureus	0.25 - 1	1 - 2
Methicillin-resistantStaphylococcus aureus (MRSA)	0.5 - 2	1 - 4
Enterococcus faecalis	0.5 - 2	2 - 8
Vancomycin-resistantEnterococcus faecalis (VRE)	>16	>32
Streptococcus pneumoniae	0.125 - 0.5	0.5 - 1
Clostridium difficile	0.25 - 1	1 - 2

Experimental Protocols

Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent in a liquid medium.

Materials:

• Janthinocin A stock solution (prepared in a suitable solvent, e.g., DMSO, and filter-sterilized)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile multichannel pipettes and reservoirs

• Plate reader (optional, for automated reading)

Protocol:

• Prepare Janthinocin A Dilutions:

  • Perform serial two-fold dilutions of the Janthinocin A stock solution in CAMHB in a separate 96-well plate or in tubes to achieve a range of concentrations (e.g., 64 µg/mL to 0.0625 µg/mL).

• Inoculate Microtiter Plates:

  • Transfer 50 µL of each Janthinocin A dilution to the corresponding wells of a new sterile 96-well microtiter plate.

  • Prepare the bacterial inoculum by suspending isolated colonies in sterile saline to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Add 50 µL of the diluted bacterial inoculum to each well containing the Janthinocin A dilutions.

• Controls:

  • Growth Control: A well containing 100 µL of inoculated CAMHB without Janthinocin A.

  • Sterility Control: A well containing 100 µL of uninoculated CAMHB.

• Incubation:

  • Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is the lowest concentration of Janthinocin A that completely inhibits visible growth of the organism as detected by the unaided eye. A plate reader can be used to measure absorbance at 600 nm for a more quantitative assessment.

Agar Dilution Method

This method involves incorporating the antimicrobial agent into an agar medium to determine the MIC.

Materials:

• Janthinocin A stock solution

• Molten Mueller-Hinton Agar (MHA) maintained at 45-50°C

• Sterile petri dishes

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Inoculum replicator (e.g., Steers replicator)

Protocol:

• Prepare Janthinocin A-Containing Agar Plates:

  • Prepare a series of two-fold dilutions of the Janthinocin A stock solution.

  • Add a defined volume of each Janthinocin A dilution to molten MHA to achieve the desired final concentrations. For example, add 1 mL of a 10x concentrated Janthinocin A solution to 9 mL of molten agar.

  • Mix thoroughly and pour the agar into sterile petri dishes. Allow the agar to solidify completely.

• Prepare Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Dilute this suspension 1:10 in sterile saline to obtain a final inoculum of approximately 10⁷ CFU/mL.

• Inoculate Plates:

  • Using an inoculum replicator, spot-inoculate approximately 1-2 µL of the diluted bacterial suspension onto the surface of each agar plate, including a control plate with no Janthinocin A.

• Incubation:

  • Allow the inoculum spots to dry, then invert the plates and incubate at 35-37°C for 16-20 hours.

• Interpretation of Results:

  • The MIC is the lowest concentration of Janthinocin A that prevents the growth of a visible bacterial colony.

Disk Diffusion Method (Kirby-Bauer)

This is a qualitative or semi-quantitative method to determine the susceptibility of bacteria to an antimicrobial agent.

Materials:

• Janthinocin A-impregnated paper disks (prepare by applying a known amount of Janthinocin A solution to sterile blank paper disks and allowing them to dry)

• Mueller-Hinton Agar (MHA) plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Forceps

Protocol:

• Prepare Inoculum Lawn:

  • Dip a sterile cotton swab into the standardized bacterial suspension.

  • Rotate the swab against the side of the tube to remove excess fluid.

  • Streak the swab evenly over the entire surface of an MHA plate in three directions to ensure a confluent lawn of growth.

• Apply Disks:

  • Using sterile forceps, place the Janthinocin A-impregnated disks onto the inoculated agar surface.

  • Gently press each disk to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35-37°C for 16-20 hours.

• Interpretation of Results:

  • Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters.

  • The interpretation of susceptible, intermediate, or resistant is based on correlating the zone diameter with the MIC, which requires the establishment of standardized interpretive criteria for Janthinocin A.

Visualizations

Workflow for Broth Microdilution Assay.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Blueprint of Janthinocin A: Application Notes and Protocols for Researchers

For Immediate Release

This document provides detailed application notes and protocols for the spectroscopic analysis of Janthinocin A, a potent peptide lactone antibiotic. These guidelines are intended for researchers, scientists, and drug development professionals engaged in the characterization and development of novel antimicrobial agents. The protocols cover Ultraviolet-Visible (UV-Vis), Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) analyses, providing a comprehensive framework for the structural elucidation of this complex molecule.

Introduction

Janthinocin A is a novel macrocyclic peptide lactone antibiotic isolated from the bacterium Janthinobacterium lividum. Its unique structure and significant activity against Gram-positive bacteria make it a compound of high interest in the search for new therapeutic agents. Accurate and reproducible spectroscopic analysis is paramount for its identification, characterization, and further development. This document outlines the key spectroscopic data for Janthinocin A and provides the experimental protocols for obtaining these results.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of Janthinocin A.

Table 1: UV-Vis Spectroscopic Data

Solvent	λmax (nm)
Methanol (B129727)	225, 282

Table 2: Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹)	Assignment
3300	O-H, N-H stretching
1735	Ester carbonyl stretching
1650	Amide I (C=O stretching)
1540	Amide II (N-H bending)

Table 3: ¹H NMR Spectroscopic Data (500 MHz, DMSO-d₆)

Note: Due to the complexity of the molecule and the original data presentation, this table presents a summary of key proton chemical shifts. For complete assignment, refer to the original literature.

Chemical Shift (δ, ppm)	Multiplicity	Assignment (Representative)
7.0 - 8.0	m	Aromatic protons (Tryptophan)
4.0 - 5.0	m	α-protons of amino acids
0.8 - 1.5	m	Aliphatic side chain protons

Table 4: ¹³C NMR Spectroscopic Data (125 MHz, DMSO-d₆)

Note: This table presents a summary of key carbon chemical shifts. For complete assignment, refer to the original literature.

Chemical Shift (δ, ppm)	Assignment (Representative)
168 - 175	Carbonyl carbons (Amide, Ester)
110 - 140	Aromatic carbons (Tryptophan)
50 - 65	α-carbons of amino acids
10 - 40	Aliphatic carbons (Side chains)

Table 5: Mass Spectrometry Data

Ionization Method	m/z (Observed)	Assignment
FAB-MS	1193	[M+H]⁺

Experimental Protocols

The following protocols are based on the methodologies used in the original characterization of Janthinocin A and are provided as a guide for researchers.

UV-Vis Spectroscopy

Objective: To determine the absorption maxima of Janthinocin A in the ultraviolet-visible region.

Materials:

• Janthinocin A sample

• Methanol (spectroscopic grade)

• Quartz cuvettes

• UV-Vis spectrophotometer

Protocol:

• Prepare a solution of Janthinocin A in methanol at a suitable concentration to obtain an absorbance reading between 0.1 and 1.0 AU.

• Use methanol as the reference blank.

• Record the UV-Vis spectrum from 200 to 400 nm.

• Identify the wavelengths of maximum absorbance (λmax).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in Janthinocin A.

Materials:

• Janthinocin A sample (lyophilized)

• Potassium bromide (KBr, IR grade)

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Protocol:

• Thoroughly mix a small amount of lyophilized Janthinocin A with dry KBr powder in an agate mortar.

• Transfer the mixture to a pellet press and apply pressure to form a thin, transparent KBr pellet.

• Place the pellet in the sample holder of the FTIR spectrometer.

• Record the IR spectrum over the range of 4000 to 400 cm⁻¹.

• Identify the characteristic absorption bands corresponding to the functional groups of the peptide lactone structure.

NMR Spectroscopy

Objective: To obtain detailed structural information, including the sequence and conformation of Janthinocin A.

Materials:

• Janthinocin A sample

• Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)

• NMR tubes

• High-field NMR spectrometer (e.g., 500 MHz or higher)

Protocol:

• Dissolve the Janthinocin A sample in DMSO-d₆.

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra.

• Perform 2D NMR experiments (e.g., COSY, TOCSY, HSQC, HMBC, NOESY) to aid in the complete assignment of proton and carbon signals and to determine the connectivity and spatial proximity of atoms.

• Process and analyze the NMR data to elucidate the structure of Janthinocin A.

Mass Spectrometry

Objective: To determine the molecular weight and obtain information about the fragmentation pattern of Janthinocin A.

Materials:

• Janthinocin A sample

• Suitable matrix for Fast Atom Bombardment (FAB), e.g., glycerol

• Mass spectrometer equipped with a FAB source

Protocol:

• Dissolve the Janthinocin A sample in a suitable solvent and mix with the FAB matrix.

• Apply the mixture to the FAB probe tip.

• Introduce the probe into the ion source of the mass spectrometer.

• Acquire the mass spectrum in the positive ion mode.

• Determine the mass-to-charge ratio (m/z) of the molecular ion and any significant fragment ions.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the spectroscopic analysis of Janthinocin A, from sample isolation to final structure elucidation.

Spectroscopic analysis workflow for Janthinocin A.

Conclusion

The spectroscopic data and protocols presented in this document provide a foundational resource for the analysis of Janthinocin A. Adherence to these methodologies will ensure the generation of high-quality, reproducible data, which is essential for the ongoing research and development of this promising antibiotic candidate. The synergistic use of these spectroscopic techniques is critical for confirming the identity, purity, and structure of Janthinocin A, thereby facilitating its progression through the drug discovery pipeline.

Technical Notes & Optimization

Identifying and minimizing degradation products of Janthinocin A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing degradation products of Janthinocin A during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Janthinocin A and why is its stability a concern?

Janthinocin A is a cyclic peptide lactone antibiotic with potent antimicrobial activity. Like many peptide-based molecules, it is susceptible to chemical and physical degradation, which can lead to a loss of biological activity and the formation of impurities. Understanding and controlling its degradation is crucial for accurate experimental results and for the development of stable pharmaceutical formulations.

Q2: What are the primary pathways through which Janthinocin A might degrade?

While specific degradation pathways for Janthinocin A are not extensively documented, based on its peptide lactone structure, the following are the most probable degradation routes:

• Hydrolysis: Cleavage of the lactone ring or amide bonds in the peptide backbone, particularly at labile amino acid residues. This is often catalyzed by acidic or basic conditions.

• Oxidation: Modification of susceptible amino acid residues, such as tryptophan or methionine, if present in the sequence, upon exposure to oxygen or oxidizing agents.

• Deamidation: Conversion of asparagine or glutamine residues to their corresponding carboxylic acids.[1][2]

• Racemization: Conversion of L-amino acids to their D-isomers, which can affect the peptide's conformation and biological activity.[2][3]

Q3: What are the common degradation products I should look for?

Direct degradation products of Janthinocin A have not been specifically characterized in publicly available literature. However, based on general peptide degradation, you should look for:

• Linearized Janthinocin A: Resulting from the hydrolysis of the lactone ring.

• Peptide fragments: Arising from the cleavage of amide bonds within the cyclic structure.

• Oxidized derivatives: If susceptible amino acids are present.

• Deamidated forms: If asparagine or glutamine are part of the sequence.

Troubleshooting Guides

Issue 1: Loss of biological activity of Janthinocin A in my assay.

Potential Cause	Troubleshooting Step	Rationale
Degradation due to improper storage	Store lyophilized Janthinocin A at -20°C or lower. Reconstituted solutions should be aliquoted and stored at -80°C to minimize freeze-thaw cycles.[3]	Low temperatures slow down chemical degradation reactions. Avoiding repeated freezing and thawing prevents physical stress on the molecule.
Hydrolysis in aqueous solution	Prepare solutions fresh before use. If storage in solution is necessary, perform a pH stability study to identify the optimal pH for storage (typically slightly acidic for many peptides). Use buffers with known stability profiles.[1]	The rate of hydrolysis is highly dependent on pH. Identifying a pH where the molecule is most stable can significantly extend its shelf life in solution.
Oxidation	Degas solutions and store under an inert atmosphere (e.g., nitrogen or argon). Avoid exposure to light, which can catalyze photo-oxidation.	Oxygen is a key reactant in oxidation. Removing it from the storage environment can prevent this type of degradation.
Enzymatic degradation	If working with biological matrices (e.g., serum, cell lysates), add protease inhibitors. Work at low temperatures (e.g., on ice) to reduce enzyme activity.	Biological samples contain proteases that can rapidly degrade peptides. Inhibitors and low temperatures can mitigate this.

Issue 2: Appearance of unexpected peaks during chromatographic analysis (e.g., HPLC, LC-MS).

Potential Cause	Troubleshooting Step	Rationale
On-column degradation	Modify chromatographic conditions. Try a different column with a different stationary phase chemistry. Adjust the mobile phase pH.	The solid phase or mobile phase of the chromatography system can sometimes induce degradation, especially at extreme pH values.
Formation of aggregates	Analyze the sample by size-exclusion chromatography (SEC) to detect high molecular weight species. Adjust the formulation by adding excipients that reduce aggregation.	Peptides can self-associate to form aggregates, which may appear as distinct peaks in chromatographic analysis.
Identification of degradation products	Use high-resolution mass spectrometry (HRMS) to obtain accurate mass-to-charge ratios of the unknown peaks. Perform tandem MS (MS/MS) to fragment the ions and obtain sequence information to identify the site of modification or cleavage.	HRMS and MS/MS are powerful tools for the structural elucidation of unknown compounds, including degradation products.[4][5]

Data Presentation: Predicted Stability Profile of Janthinocin A

The following table summarizes the expected relative stability of Janthinocin A under various conditions, based on the general behavior of peptide lactone antibiotics. This is a predictive guide and should be confirmed by experimental studies.

Condition	Parameter	Expected Impact on Stability	Primary Degradation Pathway
pH	< 3	Low	Acid-catalyzed hydrolysis
3 - 6	High	Minimal degradation
> 8	Low	Base-catalyzed hydrolysis, deamidation, racemization
Temperature	-80°C (Lyophilized)	Very High	-
-20°C (Lyophilized)	High	-
4°C (Solution)	Moderate	Hydrolysis, Oxidation
Room Temperature (Solution)	Low	Hydrolysis, Oxidation, Deamidation
> 37°C (Solution)	Very Low	Accelerated hydrolysis and other pathways
Light Exposure	Dark	High	-
Ambient Light	Moderate	Photo-oxidation
Atmosphere	Inert (N₂, Ar)	High	-
Air	Moderate to Low	Oxidation

Experimental Protocols

Protocol 1: Forced Degradation Study of Janthinocin A

This protocol is designed to intentionally degrade Janthinocin A to generate its potential degradation products for identification.

• Preparation of Stock Solution: Prepare a stock solution of Janthinocin A in a suitable organic solvent (e.g., acetonitrile (B52724) or DMSO) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL. Incubate at 60°C for 24, 48, and 72 hours.

  • Basic Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL. Incubate at room temperature for 1, 4, and 8 hours.

  • Oxidative Degradation: Dilute the stock solution with 3% hydrogen peroxide to a final concentration of 100 µg/mL. Incubate at room temperature for 1, 4, and 8 hours.

  • Thermal Degradation: Incubate the lyophilized powder and the stock solution at 80°C for 24 hours.

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all stressed samples, along with an unstressed control, by a stability-indicating HPLC method (e.g., reverse-phase HPLC with a C18 column) coupled to a mass spectrometer.

  • Compare the chromatograms of the stressed samples to the control to identify new peaks corresponding to degradation products.

Protocol 2: Analytical Method for Identifying Degradation Products

This protocol outlines the use of LC-MS/MS for the characterization of degradation products.

• Chromatographic Separation:

  • Use a high-resolution HPLC or UHPLC system.

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 30 minutes.

  • Detection: UV detection at 214 nm and 280 nm.

• Mass Spectrometry Analysis:

  • Couple the HPLC output to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Full Scan MS: Acquire data in the m/z range of 200-2000 to detect the parent ions of Janthinocin A and its degradation products.

  • Tandem MS (MS/MS): Perform data-dependent acquisition to fragment the most abundant ions from the full scan. This will provide structural information for identification.

• Data Analysis:

  • Determine the accurate mass of the degradation products and propose elemental compositions.

  • Analyze the MS/MS fragmentation patterns to identify the site of modification (e.g., hydrolysis, oxidation).

Visualizations

Caption: Workflow for forced degradation studies of Janthinocin A.

Caption: Potential degradation pathways for Janthinocin A.

References

• 1. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review [mdpi.com]
• 2. Stability Issues of Peptide Drugs and Their Solutions - Yanfen Biotech [en.yanfenbio.com]
• 3. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Peptide Characterisation Supporting Peptide Drug Development [intertek.com]

Media composition adjustments for enhanced Janthinocin A production

Welcome to the Technical Support Center for Janthinocin A Production. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the production of the potent peptide lactone antibiotic, Janthinocin A, from Janthinobacterium lividum.

Disclaimer: Specific research on media optimization for Janthinocin A production is limited. The information provided herein is largely based on extensive studies of violacein (B1683560), another secondary metabolite produced by Janthinobacterium lividum. While the general principles of media composition and fermentation parameter adjustments are applicable, direct optimization for Janthinocin A may require further experimentation.

Frequently Asked Questions (FAQs)

Q1: My Janthinobacterium lividum culture is growing well, but I'm not detecting any Janthinocin A. What could be the issue?

A1: Several factors could contribute to the lack of Janthinocin A production despite good cell growth. Secondary metabolite production is often triggered by specific nutritional cues or stressors and is typically initiated during the stationary phase of growth. Here are a few troubleshooting steps:

• Media Composition: Ensure your medium is not overly rich in easily metabolizable carbon sources like glucose, which can cause catabolite repression of secondary metabolism.[1] Consider using alternative carbon sources or nutrient-limiting conditions.

• Growth Phase: Janthinocin A, like many antibiotics, is a secondary metabolite, and its production is often highest during the stationary phase. Ensure you are harvesting your culture at the appropriate time.

• Aeration and Agitation: Inadequate aeration can limit the production of secondary metabolites. Optimize the shaking speed or aeration rate in your fermenter.

• Strain Viability: Ensure the strain of Janthinobacterium lividum you are using is a known producer of Janthinocin A and has been properly maintained.

Q2: What are the key media components I should focus on to enhance Janthinocin A production?

A2: Based on studies of secondary metabolite production in Janthinobacterium lividum, the following components are critical:

• Carbon Source: The choice of carbon source significantly impacts secondary metabolite yield. While glucose may support robust growth, it can inhibit pigment (and likely antibiotic) production.[1] Glycerol (B35011) has been shown to enhance the production of violacein and is a good starting point for Janthinocin A.[2] Experimenting with different carbon sources and their concentrations is recommended.

• Nitrogen Source: Complex nitrogen sources like peptone and yeast extract generally support good growth and secondary metabolite production. The carbon-to-nitrogen ratio is a critical parameter to optimize.

• Precursors: Janthinocin A is a peptide lactone, meaning its biosynthesis requires specific amino acid precursors. Supplementing the medium with tryptophan has been shown to enhance violacein production and may be beneficial for Janthinocin A as well.[2]

• Inducers/Stressors: The addition of sub-inhibitory concentrations of certain antibiotics, such as ampicillin, has been observed to increase violacein production and could be tested for its effect on Janthinocin A.

Q3: What is the optimal pH and temperature for Janthinocin A production?

A3: For Janthinobacterium lividum, a neutral pH of around 7.0 and a temperature of 25°C are generally considered optimal for both growth and the production of secondary metabolites like violacein.[3] However, these parameters should be optimized specifically for Janthinocin A production in your experimental setup.

Troubleshooting Guides

Issue 1: Low Yield of Janthinocin A

Possible Cause	Troubleshooting Steps
Suboptimal Media Composition	1. Carbon Source: Replace glucose with glycerol or other slowly metabolized carbon sources. Test a range of concentrations (e.g., 0.5% - 2.0% w/v). 2. Nitrogen Source: Optimize the concentration of peptone and yeast extract. Evaluate different C:N ratios. 3. Precursor Limitation: Supplement the medium with potential amino acid precursors of Janthinocin A.
Inappropriate Fermentation Conditions	1. pH: Monitor and control the pH of the culture, maintaining it around 7.0. 2. Temperature: Ensure the incubation temperature is optimal, typically around 25°C. 3. Aeration: Increase the agitation speed or airflow to ensure sufficient oxygen supply.
Incorrect Harvest Time	1. Growth Curve Analysis: Perform a time-course experiment to determine the optimal harvest time, which is likely in the late stationary phase.

Issue 2: Inconsistent Janthinocin A Production Between Batches

Possible Cause	Troubleshooting Steps
Inoculum Variability	1. Standardize Inoculum: Use a consistent method for preparing your inoculum, ensuring the same cell density and growth phase for each fermentation. 2. Fresh Inoculum: Always use a fresh overnight culture for inoculation.
Media Preparation Inconsistencies	1. Component Quality: Use high-quality media components from a reliable supplier. 2. Precise Measurement: Ensure accurate weighing and measurement of all media components. 3. Sterilization Effects: Be aware that autoclaving can affect the composition of some media components.
Genetic Instability of the Strain	1. Stock Culture Maintenance: Maintain your Janthinobacterium lividum strain properly with minimal passages. 2. Re-isolate from Single Colony: Periodically re-streak your culture and start new fermentations from a single, well-isolated colony.

Data Presentation

The following tables summarize the effects of different media components on the production of violacein by Janthinobacterium lividum, which can be used as a proxy for optimizing Janthinocin A production.

Table 1: Effect of Carbon Source on Violacein Production

Carbon Source (1% w/v)	Relative Violacein Production (%)	Reference
Glucose	Low	[1]
Glycerol	High	[1][2]
Lactose	Variable
Sucrose	Variable
Fructose	Variable

Table 2: Effect of Nitrogen Source on Violacein Production

Nitrogen Source	Relative Violacein Production (%)	Reference
Peptone	High	[2]
Yeast Extract	High
Tryptone	High	[1]
Ammonium (B1175870) Salts	Low

Experimental Protocols

Protocol 1: Media Optimization for Enhanced Secondary Metabolite Production

• Basal Medium Preparation: Prepare a basal medium such as Nutrient Broth (NB) or a minimal medium. A common basal medium for Janthinobacterium lividum consists of 5 g/L peptone and 3 g/L beef extract.

• Variable Component Addition:

  • Carbon Source: To separate flasks of the basal medium, add different carbon sources (e.g., glucose, glycerol, sucrose, fructose) to a final concentration of 1% (w/v).

  • Nitrogen Source: To separate flasks of the basal medium (potentially with a fixed, optimal carbon source), add different nitrogen sources (e.g., tryptone, yeast extract, ammonium sulfate) at varying concentrations.

• Inoculation: Inoculate each flask with a standardized overnight culture of Janthinobacterium lividum (e.g., 1% v/v).

• Incubation: Incubate the flasks at 25°C with shaking (e.g., 150-200 rpm) for a predetermined period (e.g., 48-72 hours).

• Extraction and Quantification:

  • Harvest the cells by centrifugation.

  • Extract the secondary metabolites from the cell pellet and/or supernatant using an appropriate solvent.

  • Quantify the product of interest (Janthinocin A) using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC).

Mandatory Visualization

Signaling Pathway for Secondary Metabolite Regulation

The production of secondary metabolites in Janthinobacterium is known to be regulated by Quorum Sensing (QS), a cell-density-dependent communication system.

Caption: Quorum sensing regulation of Janthinocin A biosynthesis.

Experimental Workflow for Media Optimization

Caption: Workflow for media composition optimization.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Microbial Production of Violacein and Process Optimization for Dyeing Polyamide Fabrics With Acquired Antimicrobial Properties [frontiersin.org]

Reference Data & Comparative Studies

Janthinocin A vs. Vancomycin: A Comparative Efficacy Analysis Against Staphylococcus aureus

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of Janthinocin A and vancomycin (B549263) against Staphylococcus aureus (S. aureus), a significant human pathogen. While comprehensive data for Janthinocin A is limited, this document synthesizes available information and contrasts it with the well-documented performance of vancomycin.

Executive Summary

Janthinocin A, a cyclic peptide lactone antibiotic, has been reported to be two to four times more potent in vitro than vancomycin against Gram-positive bacteria, including S. aureus.[1] However, specific quantitative data, such as Minimum Inhibitory Concentrations (MICs), from publicly available literature are scarce for Janthinocin A, precluding a direct quantitative comparison in this guide. Vancomycin, a glycopeptide antibiotic, is a cornerstone in the treatment of serious methicillin-resistant S. aureus (MRSA) infections, and its efficacy is well-characterized. This guide presents the available data for both compounds, details the experimental protocols for determining antibacterial efficacy, and visualizes the known mechanism of action for vancomycin.

Data Presentation: Quantitative Efficacy

Due to the limited availability of specific MIC data for Janthinocin A against S. aureus, a direct side-by-side numerical comparison is not possible at this time. The primary reference from 1990 states its higher potency in qualitative terms.[1]

For vancomycin, MIC values against S. aureus can vary depending on the strain (e.g., methicillin-susceptible S. aureus [MSSA], MRSA, vancomycin-intermediate S. aureus [VISA]) and the testing method.

Table 1: Vancomycin Minimum Inhibitory Concentration (MIC) Data against Staphylococcus aureus

S. aureus Strain Type	Typical MIC Range (μg/mL)	Testing Method(s)	Reference(s)
Methicillin-Susceptible (S. aureus)	0.5 - 2.0	Broth Microdilution, E-test	[2][3][4]
Methicillin-Resistant (S. aureus)	0.5 - 2.0	Broth Microdilution, E-test	[2][3][4]
Vancomycin-Intermediate (S. aureus)	4 - 8	Broth Microdilution, E-test	[2]
Vancomycin-Resistant (S. aureus)	≥ 16	Broth Microdilution, E-test	[2]

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the efficacy of antimicrobial agents against S. aureus. The protocol for Janthinocin A is inferred from standard practices for similar antibiotics, as the specific methodology from the original 1990 study is not detailed in the available abstract.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This is a standard method used to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Preparation of Bacterial Inoculum:

  • S. aureus is cultured on an appropriate agar (B569324) medium (e.g., Tryptic Soy Agar) at 37°C for 18-24 hours.

  • Several colonies are used to inoculate a sterile broth (e.g., Cation-Adjusted Mueller-Hinton Broth - CAMHB).

  • The broth culture is incubated at 37°C until it reaches a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • The bacterial suspension is then diluted to a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Dilutions:

  • A stock solution of the antimicrobial agent (Janthinocin A or vancomycin) is prepared.

  • Serial two-fold dilutions of the antimicrobial are made in CAMHB in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Each well containing the antimicrobial dilution is inoculated with the prepared bacterial suspension.

  • Control wells are included: a positive control (bacteria with no antimicrobial) and a negative control (broth only).

  • The microtiter plate is incubated at 37°C for 16-20 hours.

• Interpretation of Results:

  • The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible bacterial growth (i.e., the well remains clear).

Mandatory Visualization

Mechanism of Action of Vancomycin against S. aureus

Vancomycin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.

Caption: Vancomycin inhibits bacterial cell wall synthesis.

Experimental Workflow for MIC Determination

The workflow for determining the Minimum Inhibitory Concentration (MIC) is a standardized procedure in microbiology.

Caption: Workflow for MIC determination by broth microdilution.

Conclusion

While early reports on Janthinocin A suggest a promising potency against S. aureus, a comprehensive and direct comparison with vancomycin is hampered by the lack of recent, detailed experimental data. The information available indicates that Janthinocin A could be a potent anti-staphylococcal agent. Vancomycin remains a critical therapeutic option, with its efficacy and limitations well-established through extensive research and clinical use. Further investigation into Janthinocin A, including detailed MIC studies against a broad panel of clinical S. aureus isolates and elucidation of its mechanism of action, is warranted to fully assess its potential as a therapeutic alternative.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Increased Vancomycin MICs for Staphylococcus aureus Clinical Isolates from a University Hospital during a 5-Year Period - PMC [pmc.ncbi.nlm.nih.gov]
• 4. microbiologyjournal.org [microbiologyjournal.org]

Comparative Analysis of Janthinocin A, B, and C: A Guide for Researchers

A detailed examination of the antibacterial properties of the Janthinocin family of peptide lactone antibiotics reveals their potent activity, particularly against Gram-positive bacteria. This guide provides a comparative overview of Janthinocin A, B, and C, summarizing their known antibacterial efficacy, outlining standard experimental protocols for their assessment, and visualizing the research workflow.

Janthinocias A, B, and C are novel cyclic decapeptide lactone antibiotics produced by the bacterium Janthinobacterium lividum.[1] Initial characterization of these compounds has demonstrated their significant potential as antibacterial agents. Notably, they have been reported to be two to four times more potent in vitro than vancomycin (B549263), a clinically important antibiotic.[1] Furthermore, Janthinocins A and B have shown efficacy in a murine model of systemic Staphylococcus aureus infection, highlighting their potential for in vivo applications.[1]

Data Presentation: Comparative Antibacterial Activity

Characteristic	Janthinocin A	Janthinocin B	Janthinocin C	Vancomycin (Reference)
Relative Potency	2-4x more potent than Vancomycin	2-4x more potent than Vancomycin	2-4x more potent than Vancomycin	Reference
In Vivo Efficacy	Effective against S. aureus	Effective against S. aureus	Not reported	Effective against Gram-positive bacteria
Spectrum of Activity	Strong against Gram-positive, moderate against Gram-negative	Primarily active against Gram-positive	Primarily active against Gram-positive	Primarily active against Gram-positive bacteria

Experimental Protocols

To facilitate further research and comparative studies of the Janthinocin antibiotics, detailed methodologies for key experiments are provided below. The following protocols are based on standardized methods for the antimicrobial susceptibility testing of peptides.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in broth culture.

Materials:

• Janthinocin A, B, and C stock solutions (of known concentration)

• Vancomycin (as a control)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Bacterial strains for testing (e.g., Staphylococcus aureus, Streptococcus pyogenes, Enterococcus faecalis)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Bacterial Inoculum Preparation:

  • Aseptically pick several colonies of the test bacterium from a fresh agar (B569324) plate and inoculate into a tube containing sterile MHB.

  • Incubate the culture at 37°C until it reaches the logarithmic growth phase, matching the turbidity to a 0.5 McFarland standard.

  • Dilute the bacterial suspension in fresh MHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Antibiotic Dilutions:

  • Prepare a series of twofold serial dilutions of each Janthinocin and vancomycin in MHB in the 96-well microtiter plate. The typical concentration range to test for novel peptides is from 128 µg/mL to 0.125 µg/mL.

• Inoculation and Incubation:

  • Add 50 µL of the prepared bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL in each well.

  • Include a positive control well (bacteria and broth, no antibiotic) and a negative control well (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • Following incubation, determine the MIC by visual inspection for the lowest concentration of the antibiotic that completely inhibits bacterial growth (no turbidity).

  • Alternatively, the MIC can be determined by measuring the optical density (OD) at 600 nm using a microplate reader. The MIC is the lowest concentration at which a significant inhibition of growth is observed compared to the positive control.

Visualizations

To aid in the conceptualization of the research process and potential mechanisms of action, the following diagrams are provided.

Caption: Experimental workflow for the comparative analysis of Janthinocin antibacterial activity.

Caption: Generalized potential mechanisms of antibacterial action for peptide antibiotics.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Toxicity and Safety of Janthinocin A: A Comparative Guide

A Comprehensive Evaluation of Janthinocin A in the Context of Established Antimicrobial Agents

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the in vivo toxicity and safety profile of Janthinocin A. Due to a lack of publicly available in vivo safety data for Janthinocin A, this guide establishes a framework for its potential assessment by comparing it with well-characterized antibiotics, Vancomycin (B549263) and Daptomycin. This comparative approach outlines the necessary experimental data and protocols required to evaluate the therapeutic potential of Janthinocin A.

Janthinocon A, a cyclic decapeptide lactone produced by the bacterium Janthinobacterium lividum, has demonstrated potent in vitro activity against a range of Gram-positive bacteria, in some cases exceeding the potency of vancomycin by two to four times.[1] Early studies also indicated its effectiveness in a mouse model of systemic Staphylococcus aureus infection, suggesting its potential as a therapeutic agent.[1] However, a thorough assessment of its in vivo toxicity and safety is crucial before it can be considered for further development. This guide provides a comparative analysis with two widely used antibiotics for serious Gram-positive infections, Vancomycin and Daptomycin, to highlight the key safety parameters that need to be evaluated for Janthinocin A.

Comparative In Vivo Toxicity Profile

The following table summarizes the key in vivo toxicity and safety parameters for Vancomycin and Daptomycin, providing a benchmark for the future evaluation of Janthinocin A. The absence of data for Janthinocin A underscores the critical need for preclinical safety studies.

Parameter	Janthinocin A	Vancomycin	Daptomycin
Primary Mechanism of Action	Not fully elucidated	Inhibits bacterial cell wall synthesis	Disrupts bacterial cell membrane function[2][3]
Primary Indications	Potentially serious Gram-positive infections	Serious Gram-positive infections, including MRSA	Complicated skin and soft tissue infections, bacteremia, and right-sided infective endocarditis caused by Gram-positive bacteria, including MRSA and VRE[2]
Common Adverse Effects	Data not available	Nephrotoxicity, ototoxicity, "Red Man Syndrome"[4][5][6]	Myopathy (muscle pain or weakness), eosinophilic pneumonia, peripheral neuropathy[2]
Reported LD50 (Animal Model)	Data not available	Data not available in recent literature; toxicity is dose and duration-dependent.[5][7]	Data not available in recent literature; generally well-tolerated at therapeutic doses.[2]
Key Monitoring Parameters	Data not available	Serum trough concentrations, renal function (e.g., serum creatinine)[4][5]	Creatine (B1669601) phosphokinase (CPK) levels (weekly)[2]

Essential Experimental Protocols for In Vivo Safety Assessment

To ascertain the safety profile of Janthinocin A, a series of well-defined in vivo experiments are necessary. The following protocols are standard in preclinical toxicology studies for antimicrobial agents.

Acute Toxicity Study (LD50 Determination)

Objective: To determine the median lethal dose (LD50) of Janthinocin A, which provides an initial assessment of its acute toxicity.

Methodology:

• Animal Model: Typically, mice or rats are used. A sufficient number of animals are divided into several groups.

• Route of Administration: The intended clinical route of administration should be used (e.g., intravenous, intraperitoneal).

• Dose Escalation: A range of single doses of Janthinocin A are administered to different groups of animals.

• Observation: Animals are observed for a specified period (e.g., 14 days) for signs of toxicity and mortality.

• Data Analysis: The LD50 value is calculated using statistical methods, such as the probit analysis.

Sub-chronic Toxicity Study

Objective: To evaluate the potential toxicity of Janthinocin A after repeated administration over a longer period.

Methodology:

• Animal Model: Rodents (rats or mice) are commonly used.

• Dosing Regimen: Animals are administered Janthinocin A daily for a period of 28 or 90 days at multiple dose levels (low, medium, and high).

• Parameters Monitored:

  • Clinical Observations: Daily monitoring for any changes in appearance, behavior, and overall health.

  • Body Weight and Food Consumption: Measured weekly.

  • Hematology and Clinical Chemistry: Blood samples are collected at the end of the study to analyze parameters such as red and white blood cell counts, platelet counts, and levels of liver and kidney function markers.[8]

  • Histopathology: At the end of the study, animals are euthanized, and major organs are collected for microscopic examination to identify any pathological changes.

Specific Toxicity Assessments

Based on the chemical class of Janthinocin A (a cyclic peptide lactone) and the known toxicities of comparator drugs, specific organ toxicity studies may be warranted:

• Nephrotoxicity Assessment: Given that Vancomycin's primary toxicity is renal, a thorough evaluation of Janthinocin A's effect on kidney function is critical. This would involve detailed analysis of serum creatinine (B1669602) and blood urea (B33335) nitrogen (BUN), as well as histopathological examination of kidney tissues.

• Myotoxicity Assessment: As Daptomycin can cause muscle damage, monitoring for signs of myopathy, including measuring serum creatine phosphokinase (CPK) levels, would be a necessary precaution for Janthinocin A.

Visualizing the Path Forward: Workflows and Pathways

To provide a clearer understanding of the processes involved in assessing the in vivo safety of a new antimicrobial agent like Janthinocin A, the following diagrams illustrate a typical experimental workflow and a generalized signaling pathway that could be investigated if toxicity is observed.

Caption: Workflow for in vivo safety assessment of Janthinocin A.

Caption: Potential signaling pathway for toxicity investigation.

Conclusion

While Janthinocin A shows promise as a potent antimicrobial agent, its successful translation to clinical use is entirely dependent on a favorable in vivo safety profile. The lack of available data necessitates a comprehensive preclinical toxicology program. By following established protocols for acute and sub-chronic toxicity testing, and by paying close attention to potential target organ toxicities observed with comparator drugs like Vancomycin and Daptomycin, researchers can systematically evaluate the risks associated with Janthinocin A. The frameworks and comparative data presented in this guide are intended to inform and direct these crucial next steps in the development of this potentially valuable antibiotic.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Daptomycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. High-Dose Daptomycin and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vancomycin Level: Reference Range, Interpretation, Collection and Panels [emedicine.medscape.com]
• 5. Safe and effective use of vancomycin - Australian Prescriber [australianprescriber.tg.org.au]
• 6. researchgate.net [researchgate.net]
• 7. Review of vancomycin-induced renal toxicity: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Rapid In Vivo Toxicity Assessment Method for Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Uncharted Territory: The Quest for Janthinocin A's Efficacy Against Vancomycin-Resistant Enterococci (VRE)

A comprehensive review of existing scientific literature reveals a significant gap in our understanding of Janthinocin A's activity against vancomycin-resistant Enterococci (VRE). While discovered as a potent antibiotic with significant action against various Gram-positive bacteria, specific data on its effectiveness against the critical threat of VRE remains elusive. This guide will objectively present the current knowledge on Janthinocin A, detail the established therapeutic options for VRE, and underscore the pressing need for further research into novel antimicrobial agents.

Janthinocin A: A Promising but Unexplored Candidate for VRE

Janthinocians A, B, and C are novel cyclic decapeptide lactone antibiotics produced by the bacterium Janthinobacterium lividum.[1][2] Initial studies have demonstrated their marked activity against a range of aerobic and anaerobic Gram-positive bacteria.[1][2] Notably, in vitro experiments have shown Janthinocins A and B to be two to four times more potent than vancomycin (B549263) against Staphylococcus aureus.[1][2]

Despite this promising profile against Gram-positive pathogens, there is currently no publicly available scientific literature, experimental data, or clinical trial information specifically evaluating the activity of Janthinocin A against vancomycin-resistant Enterococci (VRE). This absence of data prevents a direct comparison with established VRE treatments.

The Clinical Challenge of Vancomycin-Resistant Enterococci (VRE)

Enterococci are bacteria that can cause a variety of infections, and the emergence of strains resistant to the antibiotic vancomycin (VRE) poses a significant challenge in healthcare settings. VRE infections are associated with increased morbidity and mortality, particularly in immunocompromised patients and those with prolonged hospital stays.

Current Therapeutic Landscape for VRE Infections

Given the lack of data on Janthinocin A, this guide will now focus on the established and alternative therapeutic agents for VRE infections, providing a comparative overview based on available experimental data. The primary treatment options for systemic VRE infections are Linezolid and Daptomycin.

Comparison of Standard VRE Treatments

Antimicrobial Agent	Class	Mechanism of Action	Commonly Reported MIC Range (μg/mL) against VRE	Clinical Considerations
Linezolid	Oxazolidinone	Inhibits protein synthesis by binding to the 50S ribosomal subunit.	1 - 4	Bacteriostatic. Available in both intravenous and oral formulations. Myelosuppression can be a concern with prolonged use.
Daptomycin	Cyclic Lipopeptide	Disrupts the bacterial cell membrane potential.	1 - 4	Bactericidal. Administered intravenously. Resistance can emerge during therapy.
Tigecycline	Glycylcycline	Inhibits protein synthesis by binding to the 30S ribosomal subunit.	0.06 - 0.25	Broad-spectrum activity. Generally considered a second-line agent for VRE due to lower serum concentrations.
Quinupristin/Dalfopristin	Streptogramin	Inhibits protein synthesis by binding to the 50S ribosomal subunit.	1 - 4	Primarily active against Enterococcus faecium. Not effective against Enterococcus faecalis.

Note: MIC (Minimum Inhibitory Concentration) values can vary depending on the specific VRE isolate and the testing methodology used.

Experimental Protocols for Evaluating Anti-VRE Activity

The determination of an antimicrobial agent's efficacy against VRE relies on standardized laboratory procedures. A fundamental method is the determination of the Minimum Inhibitory Concentration (MIC).

Broth Microdilution for MIC Determination

This is a standard method for determining the MIC of an antibiotic against a bacterial isolate.

Workflow for Broth Microdilution MIC Testing

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using broth microdilution.

Signaling Pathways of VRE Resistance and Antibiotic Action

Understanding the mechanisms of VRE resistance and how current antibiotics function is crucial for drug development.

Simplified Overview of Vancomycin Action and VRE Resistance

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]

The Untapped Potential: A Comparative Guide to the Hypothetical Synergy of Janthinocin A and β-Lactam Antibiotics

A Note to the Reader: Scientific literature to date has not specifically detailed the synergistic effects of Janthinocin A in combination with β-lactam antibiotics. This guide, therefore, presents a comprehensive overview based on existing knowledge of Janthinocin A, β-lactam mechanisms, and established principles of antibiotic synergy. The experimental data and pathways described herein are illustrative, drawing parallels from synergistic interactions observed with other antimicrobial peptides and β-lactams, to provide a foundational understanding for future research in this promising area.

Introduction

The rise of antibiotic-resistant bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA), necessitates innovative therapeutic strategies. One such approach is combination therapy, where the synergistic effect of two or more antibiotics is harnessed to enhance efficacy and overcome resistance. Janthinocin A, a novel peptide lactone antibiotic, has demonstrated potent activity against Gram-positive bacteria.[1] This guide explores the theoretical synergistic potential of Janthinocin A when combined with β-lactam antibiotics, a widely used class of drugs that inhibit bacterial cell wall synthesis.

Compound Profiles

Janthinocin A

Janthinocin A is a cyclic decapeptide lactone produced by the bacterium Janthinobacterium lividum.[1] It exhibits marked in vitro activity against a range of aerobic and anaerobic Gram-positive bacteria and has been shown to be 2 to 4 times more potent than vancomycin.[1] The structure of Janthinocin A is unique, containing amino acid residues not previously reported in natural products.[2] While its precise mechanism of action is not fully elucidated, as a peptide antibiotic, it is likely to interact with and disrupt the bacterial cell membrane or interfere with essential cellular processes.[3]

β-Lactam Antibiotics

β-lactam antibiotics, which include penicillins, cephalosporins, carbapenems, and monobactams, are a cornerstone of antibacterial therapy. Their mechanism of action involves the inhibition of penicillin-binding proteins (PBPs), which are essential enzymes for the synthesis of the peptidoglycan layer of the bacterial cell wall.[4] By disrupting cell wall integrity, β-lactams render bacteria susceptible to osmotic lysis and cell death.

Hypothetical Synergistic Effects and Quantitative Analysis

While no specific data exists for Janthinocin A, the synergy between other antimicrobial peptides (AMPs) and β-lactams has been documented. This synergy is often quantified using the Fractional Inhibitory Concentration (FIC) index, determined through a checkerboard assay. A synergistic effect is typically defined by an FIC index of ≤ 0.5.

The table below presents a hypothetical outcome of a checkerboard assay, illustrating a potential synergistic relationship between Janthinocin A and a generic β-lactam against an MRSA strain. This data is for illustrative purposes only.

Compound	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FIC Index	Interpretation
Janthinocin A	2	0.5	0.25
β-Lactam (e.g., Oxacillin)	64	16	0.25
Combination	-	-	0.5	Synergy

Postulated Mechanism of Synergy

The synergistic interaction between Janthinocin A and β-lactam antibiotics could be multi-faceted. Based on the mechanisms of similar antimicrobial combinations, a plausible hypothesis is that Janthinocin A, as a peptide antibiotic, could increase the permeability of the bacterial cell membrane.[5] This disruption would facilitate the entry of the β-lactam antibiotic, allowing it to reach its target PBPs more effectively, especially in resistant strains where access to PBPs might be hindered.

Caption: Hypothetical mechanism of synergy between Janthinocin A and β-lactam antibiotics.

Experimental Protocols

To investigate the synergistic effects of Janthinocin A and β-lactam antibiotics, a checkerboard broth microdilution assay would be the standard method.

Checkerboard Assay Protocol

Objective: To determine the in vitro synergistic activity of Janthinocin A and a β-lactam antibiotic against a target bacterium (e.g., MRSA).

Materials:

• Janthinocin A stock solution

• β-lactam antibiotic stock solution

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10^8 CFU/mL), then diluted to a final concentration of 5 x 10^5 CFU/mL in the wells.

• Incubator (37°C)

• Microplate reader (optional, for spectrophotometric reading)

Procedure:

• Prepare serial two-fold dilutions of Janthinocin A and the β-lactam antibiotic in MHB in separate tubes.

• Dispense 50 µL of MHB into each well of a 96-well plate.

• Add 50 µL of the Janthinocin A dilutions horizontally across the plate, and 50 µL of the β-lactam dilutions vertically. This creates a matrix of varying concentrations of both agents.

• The final volume in each well should be 100 µL. Include wells for each drug alone as controls, as well as a growth control (no antibiotic) and a sterility control (no bacteria).

• Inoculate each well (except the sterility control) with 100 µL of the prepared bacterial suspension.

• Incubate the plate at 37°C for 18-24 hours.

• Determine the Minimum Inhibitory Concentration (MIC) of each drug alone and in combination by visual inspection for turbidity or by measuring absorbance. The MIC is the lowest concentration that inhibits visible growth.

• Calculate the FIC for each drug in the combination using the formula: FIC = MIC of drug in combination / MIC of drug alone.

• Calculate the FIC index by summing the individual FICs: FIC Index = FIC (Janthinocin A) + FIC (β-lactam).

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. wise.fau.edu [wise.fau.edu]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Synergistic action of antimicrobial peptides and antibiotics: current understanding and future directions [frontiersin.org]

Comparative Analysis of Janthinocin A: A Look at Cross-Resistance Potential with Other Antibiotic Classes

For Immediate Release

This guide provides a comparative analysis of Janthinocin A, a novel peptide lactone antibiotic, with established classes of antibiotics, focusing on the potential for cross-resistance. This document is intended for researchers, scientists, and drug development professionals interested in the evolving landscape of antimicrobial agents. While direct experimental studies on cross-resistance involving Janthinocin A are not extensively available in published literature, this guide offers a comparative framework based on the distinct mechanisms of action of various antibiotic classes.

Introduction to Janthinocin A

Janthinocin A is a cyclic decapeptide lactone antibiotic produced by the bacterium Janthinobacterium lividum. It exhibits potent activity primarily against aerobic and anaerobic Gram-positive bacteria.[1] Structurally unique, it belongs to the broader class of cyclic peptide antibiotics. While its precise molecular target is not definitively elucidated in the available literature, many cyclic peptide antibiotics are known to exert their antimicrobial effects by disrupting the integrity of the bacterial cell membrane.[2][3] This mechanism involves insertion into the lipid bilayer, leading to pore formation, ion leakage, and ultimately, cell death.[2][3]

Comparative Overview of Antibiotic Classes

Understanding the potential for cross-resistance begins with a clear understanding of the distinct mechanisms of action and resistance employed by different antibiotic classes. A bacterium resistant to one antibiotic is less likely to be resistant to another if the two drugs have different molecular targets and modes of action.

The following table summarizes the key characteristics of Janthinocin A (based on its class) and four major classes of antibiotics effective against Gram-positive bacteria.

Feature	Janthinocin A (inferred)	Beta-Lactams (e.g., Penicillin)	Glycopeptides (e.g., Vancomycin)	Macrolides (e.g., Erythromycin)	Oxazolidinones (e.g., Linezolid)
Class	Cyclic Peptide Lactone	Beta-Lactam	Glycopeptide	Macrolide	Oxazolidinone
Primary Target	Bacterial Cell Membrane	Penicillin-Binding Proteins (PBPs) involved in cell wall synthesis	D-Ala-D-Ala terminus of peptidoglycan precursors	50S ribosomal subunit (23S rRNA)	50S ribosomal subunit (P site of 23S rRNA)
Mechanism of Action	Disrupts membrane integrity, leading to depolarization and leakage of cellular contents.[2]	Inhibits the transpeptidation step of peptidoglycan synthesis, weakening the cell wall.[4]	Binds to peptidoglycan precursors, sterically hindering transglycosylation and transpeptidation.	Blocks the exit tunnel of the ribosome, inhibiting protein elongation.	Prevents the formation of the initiation complex for protein synthesis.
Spectrum of Activity	Gram-positive bacteria.[1]	Varies; from narrow (Gram-positive) to broad-spectrum.	Primarily Gram-positive bacteria.	Gram-positive bacteria and some atypical bacteria.	Gram-positive bacteria, including multi-drug resistant strains.
Common Resistance Mechanisms	Alterations in membrane composition or charge; efflux pumps.	Production of beta-lactamase enzymes; alteration of PBPs.	Modification of the D-Ala-D-Ala target to D-Ala-D-Lac or D-Ala-D-Ser.	Methylation of the ribosomal target; efflux pumps.	Mutations in the 23S rRNA of the 50S ribosomal subunit.

Potential for Cross-Resistance with Janthinocin A

Based on the differing mechanisms of action, the potential for cross-resistance between Janthinocin A and the other antibiotic classes is theoretically low.

• Janthinocin A and Beta-Lactams: Resistance to beta-lactams is primarily mediated by beta-lactamase enzymes that degrade the antibiotic or by alterations in the target PBPs. Neither of these mechanisms would be expected to confer resistance to a membrane-active agent like Janthinocin A.

• Janthinocin A and Glycopeptides: Vancomycin resistance arises from a fundamental change in the structure of the cell wall precursor, replacing D-Ala-D-Ala with D-Ala-D-Lac or D-Ala-D-Ser. This highly specific resistance mechanism should not affect the activity of an antibiotic that targets the cell membrane.

• Janthinocin A and Macrolides/Oxazolidinones: Both macrolides and oxazolidinones target the bacterial ribosome to inhibit protein synthesis. Resistance mechanisms involve modification of the ribosomal target or efflux pumps. While some broad-spectrum efflux pumps could potentially recognize and expel multiple drug classes, the primary resistance mechanisms are target-specific and unlikely to impact a membrane-disrupting peptide.

The distinct mechanistic pathways are visualized below.

Figure 1. Distinct cellular targets of Janthinocin A and other antibiotic classes.

Experimental Protocols for Cross-Resistance Studies

To empirically determine the cross-resistance profile of Janthinocin A, standardized microbiological methods would be employed. The following is a generalized protocol for such a study.

Objective: To determine if resistance to conventional antibiotics (e.g., methicillin, vancomycin) in Gram-positive bacteria confers cross-resistance to Janthinocin A.

Materials:

• Clinically isolated or lab-generated resistant bacterial strains (e.g., Methicillin-resistant Staphylococcus aureus - MRSA, Vancomycin-resistant Enterococcus - VRE) and their susceptible counterparts.

• Janthinocin A, and other antibiotics for comparison.

• Cation-adjusted Mueller-Hinton Broth (CAMHB) and Agar (CAMHA).

• Sterile microplates, tubes, and other standard microbiology lab equipment.

Methodology: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Inoculum Preparation: Prepare a standardized inoculum of each bacterial strain (resistant and susceptible) equivalent to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Antibiotic Dilution: Prepare serial twofold dilutions of Janthinocin A and the comparator antibiotics in CAMHB in a 96-well microtiter plate.

• Inoculation: Inoculate each well containing the antibiotic dilutions with the prepared bacterial suspension. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

• Data Analysis: Compare the MIC values of Janthinocin A against the resistant strains to the MIC values against their susceptible counterparts. A significant increase in the MIC for the resistant strain would suggest potential cross-resistance.

The following diagram illustrates a generalized workflow for assessing cross-resistance.

Figure 2. Generalized workflow for a cross-resistance study.

Conclusion

The distinct, membrane-centric mechanism of action inferred for Janthinocin A strongly suggests a low probability of cross-resistance with major classes of antibiotics that target cell wall synthesis or protein synthesis. This positions Janthinocin A and other cyclic peptide antibiotics as potentially valuable therapeutic options against multi-drug resistant Gram-positive pathogens. However, empirical validation through rigorous experimental studies, as outlined in the proposed protocol, is essential to confirm this theoretical assessment. Further research into the precise molecular interactions of Janthinocin A with the bacterial cell membrane will also be critical for its future development.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclic Peptide Antibiotics Guide - Creative Peptides [creative-peptides.com]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. youtube.com [youtube.com]

Comparative Efficacy of Janthinocin A in Preclinical Models of Skin and Soft Tissue Infections

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical efficacy of Janthinocin A and standard-of-care antibiotics in animal models of skin and soft tissue infections (SSTIs). The data presented is compiled from available literature to facilitate an objective evaluation of Janthinocin A's potential as a therapeutic agent for SSTIs.

Executive Summary

Janthinocin A, a cyclic decapeptide lactone antibiotic, has demonstrated potent in vitro activity against a range of aerobic and anaerobic Gram-positive bacteria, reportedly two to four times more potent than vancomycin.[1] Early studies also indicated its effectiveness in a systemic Staphylococcus aureus infection model in mice.[1] However, publicly available data on the efficacy of Janthinocin A specifically in animal models of skin and soft tissue infections is limited. This guide, therefore, presents the available information on Janthinocin A alongside comprehensive data from preclinical studies of established antibiotics—daptomycin (B549167), linezolid (B1675486), and vancomycin—to provide a comparative context for its potential utility in treating SSTIs.

Comparative Efficacy Data

The following tables summarize the quantitative efficacy data of comparator antibiotics in various animal models of SSTIs. This data provides a benchmark against which the potential of Janthinocin A can be evaluated.

Table 1: Efficacy of Daptomycin in Murine Models of MRSA Skin and Soft Tissue Infection

Animal Model	Bacterial Strain	Dosing Regimen	Efficacy Endpoint	Bacterial Load Reduction (log10 CFU)	Reference
Murine Thigh Infection	MRSA	4-6 mg/kg/day	99% of maximal kill	4.5 - 5	[2]
MRSA-infected Burn Wound	MRSA	7 mg/kg (daily)	Improved wound healing	Not specified	[3]
Murine Model with MRSA-infected wounds	MRSA	Combination with Tocotrienols (T3s)	Enhanced antibacterial action	Not specified	[3]

Table 2: Efficacy of Linezolid in Rodent Models of S. aureus Skin and Soft Tissue Infection

Animal Model	Bacterial Strain	Dosing Regimen	Efficacy Endpoint	Bacterial Load Reduction (log10 CFU)	Reference
Neutropenic Rat Subcutaneous Abscess	MRSA	50 mg/kg, twice daily for 14 days	Decreased bacterial count	Not specified, final count 7.22 x 10³ CFU/abscess	[4]
Murine Groin Abscess	S. aureus	100 mg/kg, twice daily for 4 days	~1 log10 killing from baseline	~1	[5]
Neutropenic Mice Thigh Infection	S. aureus	100 mg/kg, twice daily	>1 log10 kill from baseline	>1	[5]
Rat Pneumococcal Pneumonia	S. pneumoniae	50 mg/kg, twice daily for 5 days	As effective as ceftriaxone	Not specified	[6]

Table 3: Efficacy of Vancomycin in Murine Models of S. aureus Skin and Soft Tissue Infection

Animal Model	Bacterial Strain	Dosing Regimen	Efficacy Endpoint	Bacterial Load Reduction (log10 CFU)	Reference
Murine Thigh Infection	S. aureus	Not specified	Static effect	Not specified	[7]
Murine Thigh Infection	VRSA	Not specified	Less effective than LYSC98	Not specified	[7]
Ex Vivo MRSA Skin Infection	MRSA	Topical Microneedle Array	Reduction of MRSA growth	Not specified	[8]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical studies. Below are summaries of experimental protocols for the comparator antibiotics.

Murine Thigh Infection Model (General Protocol)

This model is widely used to assess the in vivo efficacy of antimicrobial agents against localized infections.

Caption: Workflow of a typical murine thigh infection model.

Rat Subcutaneous Abscess Model

This model is suitable for evaluating antibiotic efficacy in the context of contained, purulent infections.

Experimental Steps:

• Induction of Neutropenia: Wistar rats are rendered neutropenic via intraperitoneal injections of cyclophosphamide (B585) (e.g., 150 mg/kg for 4 days, followed by 100 mg/kg on day 5).[4]

• Infection: Neutropenic rats are injected subcutaneously with a suspension of MRSA (e.g., 10^6 CFU/ml).[4]

• Treatment: Treatment with the test compound (e.g., linezolid 50 mg/kg twice daily) is initiated and continued for a specified duration (e.g., 14 days).[4]

• Outcome Assessment: At the end of the treatment period, animals are euthanized. The abscess is excised to determine the bacterial count (CFU/abscess). Biochemical and histopathological examinations of blood and liver can also be performed to assess toxicity.[4]

Proposed Mechanism of Action of Janthinocin A

While the precise molecular mechanism of Janthinocin A has not been fully elucidated, as a cyclic peptide lactone antibiotic, it is likely to share a mechanism of action with other bacteriocins that target the bacterial cell membrane.

Caption: Proposed mechanism of action for Janthinocin A.

Conclusion

Janthinocin A exhibits promising in vitro activity against Gram-positive bacteria, including strains of clinical significance. The early in vivo data in a systemic infection model suggests it has the potential for in vivo efficacy. However, a significant data gap exists regarding its performance in specific animal models of skin and soft tissue infections. The comprehensive data provided for the standard-of-care antibiotics—daptomycin, linezolid, and vancomycin—offer a robust framework for designing and evaluating future preclinical studies of Janthinocin A. Further research is warranted to investigate the efficacy, pharmacokinetics, and safety of Janthinocin A in well-established SSTI models to fully assess its therapeutic potential for this indication.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacodynamic profile of daptomycin against Enterococcus species and methicillin-resistant Staphylococcus aureus in a murine thigh infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of Daptomycin in Cutaneous Wound Healing: A Narrative Review [mdpi.com]
• 4. ijpsr.com [ijpsr.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacodynamic activity and efficacy of linezolid in a rat model of pneumococcal pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and Pharmacodynamics of a Novel Vancomycin Derivative LYSC98 in a Murine Thigh Infection Model Against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vancomycin‐Loaded Microneedle Arrays against Methicillin‐Resistant Staphylococcus Aureus Skin Infections - PMC [pmc.ncbi.nlm.nih.gov]

Comparative in vitro potency of Janthinocin A against a panel of Gram-positive pathogens

A Comparison Guide for Researchers and Drug Development Professionals

This guide provides a comparative analysis of the in vitro potency of Janthinocin A against a selection of clinically relevant Gram-positive pathogens. Janthinocin A, a cyclic decapeptide lactone antibiotic, has demonstrated significant antibacterial activity.[1] Its performance is compared with established antibiotics, including Vancomycin (B549263), Linezolid, and Daptomycin, supported by available experimental data.

Comparative In Vitro Potency

Janthinocin A has been reported to be two to four times more potent in vitro than vancomycin against aerobic and anaerobic Gram-positive bacteria.[1] While specific Minimum Inhibitory Concentration (MIC) data for Janthinocin A against a broad panel of pathogens is not extensively available in publicly accessible literature, the following table summarizes the reported MIC ranges for comparator antibiotics against key Gram-positive bacteria. This provides a benchmark for understanding the potential efficacy of Janthinocin A.

Pathogen	Janthinocin A MIC (µg/mL)	Vancomycin MIC (µg/mL)	Linezolid MIC (µg/mL)	Daptomycin MIC (µg/mL)
Staphylococcus aureus (MRSA)	2-4x more potent than Vancomycin[1]	0.5 - 2[2][3]	0.5 - 4[4]	0.125 - 4[]
Enterococcus faecalis (VRE)	2-4x more potent than Vancomycin[1]	>4	1 - 4	4[1]
Streptococcus pneumoniae	2-4x more potent than Vancomycin[1]	≤0.125 - 1	0.5 - 2[4]	≤0.125 - 0.5[1]

Experimental Protocols

The determination of in vitro potency of antimicrobial agents is primarily conducted through the Minimum Inhibitory Concentration (MIC) assay. The following outlines a standard broth microdilution protocol.

Minimum Inhibitory Concentration (MIC) Assay Protocol

1. Preparation of Materials:

• Bacterial Strains: Pure, overnight cultures of the test Gram-positive pathogens.

• Antimicrobial Agents: Stock solutions of Janthinocin A and comparator antibiotics (Vancomycin, Linezolid, Daptomycin) of known concentrations.

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is commonly used for non-fastidious bacteria.

• Equipment: Sterile 96-well microtiter plates, multichannel pipettes, incubator, microplate reader.

2. Inoculum Preparation:

• Bacterial colonies are suspended in sterile saline to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• The standardized bacterial suspension is then diluted in the growth medium to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Serial Dilution of Antimicrobial Agents:

• A two-fold serial dilution of each antimicrobial agent is prepared directly in the 96-well plate.

• Typically, 100 µL of broth is added to each well, and then 100 µL of the antibiotic stock solution is added to the first well and serially diluted down the column.

4. Inoculation and Incubation:

• Each well is inoculated with the prepared bacterial suspension.

• A growth control well (containing only medium and bacteria) and a sterility control well (containing only medium) are included.

• The plate is incubated at 35-37°C for 18-24 hours.

5. Determination of MIC:

• The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism.

• Growth can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Visualizations

Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Proposed Mechanism of Action for Peptide Antibiotics

While the specific molecular target of Janthinocin A has not been definitively elucidated, many peptide antibiotics targeting Gram-positive bacteria are known to interfere with cell wall synthesis. This is a highly effective mechanism as the cell wall is essential for bacterial survival and is absent in mammalian cells.

Caption: Proposed mechanism of action for Janthinocin A.

References

• 1. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. I. Taxonomy, fermentation, isolation, physico-chemical and biological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bacteriocins, Antimicrobial Peptides from Bacterial Origin: Overview of Their Biology and Their Impact against Multidrug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. Janthinocins A, B and C, novel peptide lactone antibiotics produced by Janthinobacterium lividum. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Janthinocin A: A Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of Janthinocin A, a macrocyclic peptide lactone antibiotic. Adherence to these procedures is critical for ensuring laboratory safety, minimizing environmental impact, and maintaining regulatory compliance.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Janthinocin A with appropriate safety measures. Always consult the material safety data sheet (MSDS) for complete safety information.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical splash goggles.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

• Respiratory Protection: In case of handling powder or creating aerosols, use a dust respirator or a self-contained breathing apparatus.

• Body Protection: Wear a full lab coat or suit and closed-toe shoes.

Handling and Storage:

• Avoid inhalation of dust and contact with skin and eyes.

• Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

• Keep away from heat and sources of ignition.

II. Quantitative Safety Data

Parameter	Data for Janthinocin A	General Information for Peptide Antibiotics
Acute Toxicity (Oral)	Not available	May be harmful if swallowed. Some peptide antibiotics can have high acute toxicity.
Skin Corrosion/Irritation	Not available	May cause skin irritation upon contact.
Eye Damage/Irritation	Not available	May cause eye irritation.
Respiratory Sensitization	Not available	Inhalation of dust may cause respiratory tract irritation.
Ecotoxicity	Not available	As an antibiotic, it can be harmful to aquatic life and microorganisms. Improper disposal can contribute to antibiotic resistance in the environment.

III. Step-by-Step Disposal Protocol

The disposal of Janthinocin A must be carried out in accordance with federal, state, and local environmental control regulations. The following protocol provides a general guideline; however, always consult and adhere to your institution's specific hazardous waste management procedures.

Experimental Protocol for Chemical Inactivation and Disposal:

This protocol is based on general best practices for the disposal of peptide-based toxins and antibiotics.

• Segregation of Waste:

  • Collect all waste contaminated with Janthinocin A, including unused stock solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE), in a designated and clearly labeled hazardous waste container.

  • Do not mix Janthinocin A waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Chemical Inactivation (for liquid waste):

  • Principle: The peptide structure of Janthinocin A can be denatured and inactivated by treatment with a strong oxidizing agent or by hydrolysis under acidic or basic conditions.

  • Procedure:

    • Working in a certified chemical fume hood, prepare a 10% (v/v) solution of sodium hypochlorite (B82951) (bleach) or a 1 M solution of sodium hydroxide (B78521) (NaOH).

    • Slowly and carefully add the liquid Janthinocin A waste to the inactivation solution. A recommended ratio is 1 part waste to 10 parts inactivation solution.

    • Allow the mixture to stand for a minimum of 2 hours to ensure complete inactivation.

    • After inactivation, neutralize the solution to a pH between 6.0 and 8.0. For bleach or NaOH solutions, use a suitable acid (e.g., hydrochloric acid) for neutralization. Monitor the pH using pH paper or a calibrated pH meter.

• Final Disposal:

  • Liquid Waste: After inactivation and neutralization, the resulting solution should be collected in a properly labeled hazardous waste container for disposal through your institution's hazardous waste management program. Do not pour down the drain unless specifically authorized by your EHS department.

  • Solid Waste: All solid waste contaminated with Janthinocin A (e.g., used vials, contaminated PPE) should be placed in a sealed, leak-proof hazardous waste container.

  • Labeling: Ensure all hazardous waste containers are clearly labeled with "Hazardous Waste," the full chemical name ("Janthinocin A waste"), and the associated hazards (e.g., "Toxic").

  • Pickup: Arrange for the collection of the hazardous waste by your institution's certified hazardous waste disposal service.

IV. Workflow and Signaling Pathway Diagrams

Janthinocin A Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Janthinocin A waste.

Safeguarding Your Research: A Guide to Handling Janthinocin A

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Janthinocin A, a macrocyclic peptide lactone antibiotic. Adherence to these procedures is critical to mitigate risks and ensure proper disposal.

Personal Protective Equipment (PPE) and Engineering Controls

When working with Janthinocin A, a comprehensive approach to safety, combining appropriate personal protective equipment with effective engineering controls, is essential.[1] The following table summarizes the recommended safety measures.

Control Type	Recommendation	Purpose
Engineering Controls	Use process enclosures, local exhaust ventilation, or other engineering controls.	To maintain airborne contaminant levels below recommended exposure limits.
Eye/Face Protection	Splash goggles.	To protect eyes from potential splashes.
Skin Protection	Full suit and gloves.	To prevent skin contact and absorption.
Respiratory Protection	Dust respirator. A self-contained breathing apparatus (SCBA) should be used to avoid inhalation, especially during spills. An approved/certified respirator or equivalent is necessary for firefighting.	To prevent inhalation of dust or fumes, which may be harmful.
Foot Protection	Boots.	To protect feet from spills and contamination.

Health Hazard Information

• Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

• Ingestion: May be harmful if swallowed.[1]

• Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]

• Eye Contact: May cause eye irritation.[1]

First Aid Procedures

In the event of exposure to Janthinocin A, immediate first aid is crucial. The following are the recommended first aid measures[1]:

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing has stopped, give artificial respiration.
Ingestion	Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.
Skin Contact	Wash off with soap and plenty of water.
Eye Contact	Check for and remove any contact lenses. Flush eyes with water as a precaution.

Spill Management and Disposal Plan

Proper management of spills and waste is critical to prevent environmental contamination and accidental exposure.

Spill Response Workflow

The following diagram outlines the procedural steps for managing a Janthinocin A spill.

Janthinocin A Spill Cleanup Workflow

Disposal of Janthinocin A Waste

All waste containing Janthinocin A, including contaminated materials from spills and expired stock solutions, must be treated as chemical waste.[2] Disposal must be carried out in accordance with federal, state, and local environmental control regulations.[1] It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidance on proper disposal procedures.[2]

Storage and Handling

Proper storage and handling are vital to maintain the stability of Janthinocin A and to prevent accidental exposure.

• Storage Conditions: Keep the container tightly closed and do not store above 5°C (41°F).[1] For long-term storage (months to years), a temperature of -20°C is recommended, while for short-term storage (days to weeks), 0 - 4°C is suitable.[3] The product should be stored in a dry, dark place.[3]

• Handling Procedures: Keep away from heat and sources of ignition.[1] Avoid breathing dust.[1] Standard laboratory hygiene measures, such as washing hands after handling and before eating, smoking, or using the lavatory, should be strictly followed.[1]

References

• 1. peptide.com [peptide.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. medkoo.com [medkoo.com]